RO3244794

Core Science & Biosynthesis

RO3244794: A Selective Prostacyclin (IP) Receptor Antagonist - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prostacyclin (PGI2) is a lipid mediator that exerts a wide range of physiological and pathological effects, primarily through activation of the G-protein coupled prostacyclin receptor (IP receptor).[1] These effects include vasodilation, inhibition of platelet aggregation, and modulation of inflammation and pain.[1] The development of selective antagonists for the IP receptor is crucial for elucidating the specific roles of PGI2 in various biological processes and for the potential therapeutic intervention in diseases where IP receptor signaling is dysregulated.

This technical guide provides an in-depth overview of RO3244794, a potent and selective antagonist of the human IP receptor.[1] It consolidates key quantitative data, details the experimental protocols used for its characterization, and provides visual representations of the relevant signaling pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize the binding affinity, functional antagonism, and selectivity of RO3244794 for the IP receptor.

Table 1: Binding Affinity of RO3244794 at the IP Receptor [1]

Preparation	Radioligand	pKi (mean ± SEM)
Human Platelets	[3H]-iloprost	7.7 ± 0.03
Recombinant Human IP Receptor (CHO-K1 cells)	[3H]-iloprost	6.9 ± 0.1

pKi is the negative logarithm of the inhibition constant (Ki).

Table 2: Functional Antagonism of RO3244794 at the Human IP Receptor [1]

Assay System	Agonist	pKi (mean ± SEM)
CHO-K1 cells expressing human IP receptor (cAMP accumulation)	Carbaprostacyclin	8.5 ± 0.11

pKi was calculated from the IC50 value using the Cheng-Prusoff equation.

Table 3: Selectivity Profile of RO3244794 against other Prostanoid Receptors [1]

Receptor Subtype	pKi
EP1	< 5
EP3	5.38
EP4	5.74
TP	5.09

Selectivity was determined by the ability of RO3244794 to displace specific radioligands at the respective receptors.

Experimental Protocols

Radioligand Binding Assay

This protocol outlines the methodology used to determine the binding affinity of RO3244794 for the IP receptor.

Objective: To quantify the binding affinity of RO3244794 to the human IP receptor using a competitive radioligand binding assay.

Materials:

• Receptor Source: Human platelet membranes or membranes from CHO-K1 cells stably expressing the human IP receptor.

• Radioligand: [3H]-iloprost, a stable prostacyclin analog.

• Competitor: RO3244794.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Glass fiber filters (e.g., Whatman GF/B).

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Membrane Preparation:

  • Homogenize human platelets or CHO-K1 cells expressing the IP receptor in ice-cold lysis buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet with assay buffer and resuspend to a final protein concentration of 100-200 µg/mL.

• Assay Setup:

  • In a 96-well plate, add in the following order:

    • Assay buffer.

    • Increasing concentrations of RO3244794 (or vehicle for total binding).

    • A fixed concentration of [3H]-iloprost (typically at its Kd concentration).

    • Membrane preparation.

  • For non-specific binding determination, add a high concentration of unlabeled iloprost.

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach binding equilibrium.

• Filtration:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of RO3244794 that inhibits 50% of specific [3H]-iloprost binding) by non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional cAMP Accumulation Assay

This protocol describes the method to assess the functional antagonist activity of RO3244794 by measuring its ability to inhibit agonist-induced cAMP production.

Objective: To determine the functional potency of RO3244794 as an antagonist at the human IP receptor by measuring its effect on carbaprostacyclin-induced cAMP accumulation.

Materials:

• Cells: CHO-K1 cells stably expressing the human IP receptor.

• Agonist: Carbaprostacyclin (a stable PGI2 analog).

• Antagonist: RO3244794.

• Cell Culture Medium: Ham's F-12 medium supplemented with 10% fetal bovine serum and a selection agent (e.g., G418).

• Stimulation Buffer: Hank's Balanced Salt Solution (HBSS) containing 5 mM HEPES, 0.1% BSA, and a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX).

• cAMP Detection Kit: e.g., AlphaScreen™ cAMP Assay Kit (PerkinElmer).

Procedure:

• Cell Culture:

  • Culture the CHO-K1 cells expressing the human IP receptor in appropriate medium until they reach 80-90% confluency.

• Cell Preparation:

  • Harvest the cells and resuspend them in stimulation buffer to a density of 1-2 x 10^6 cells/mL.

• Assay Protocol (using AlphaScreen™ as an example):

  • In a 384-well white opaque plate, add the following:

    • Cell suspension.

    • Increasing concentrations of RO3244794 (or vehicle).

  • Pre-incubate for 15-30 minutes at room temperature.

  • Add a fixed concentration of carbaprostacyclin (typically the EC80 concentration).

  • Incubate for 30-60 minutes at room temperature to allow for cAMP production.

• cAMP Detection:

  • Add the AlphaScreen™ acceptor beads and donor beads according to the manufacturer's protocol.

  • Incubate in the dark for 60-120 minutes.

• Signal Measurement:

  • Read the plate using an AlphaScreen-compatible plate reader. The signal is inversely proportional to the amount of cAMP produced.

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Convert the raw data to cAMP concentrations.

  • Plot the percentage of inhibition of agonist-induced cAMP production against the logarithm of the RO3244794 concentration.

  • Determine the IC50 value and calculate the pKi using the Cheng-Prusoff equation.

In Vivo Model: Carrageenan-Induced Mechanical Hyperalgesia in Rats

This protocol details an in vivo model used to evaluate the analgesic and anti-inflammatory potential of RO3244794.[1]

Objective: To assess the ability of RO3244794 to reduce mechanical hyperalgesia in a rat model of inflammation.

Materials:

• Animals: Male Sprague-Dawley rats (150-200 g).

• Inflammatory Agent: Carrageenan (1-2% w/v in sterile saline).

• Test Compound: RO3244794.

• Vehicle: Appropriate vehicle for RO3244794 administration.

• Mechanical Stimulator: Randall-Selitto apparatus or electronic von Frey anesthesiometer.

Procedure:

• Acclimatization:

  • Acclimate the rats to the testing environment and handling for several days before the experiment.

• Baseline Measurement:

  • Measure the baseline paw withdrawal threshold to a mechanical stimulus for both hind paws of each rat.

• Drug Administration:

  • Administer RO3244794 or vehicle orally (p.o.) or intravenously (i.v.) at the desired doses and time points before the carrageenan injection. The Bley et al. (2006) study administered RO3244794 orally 60 minutes before carrageenan.[1]

• Induction of Inflammation:

  • Inject 100 µL of carrageenan solution into the plantar surface of the right hind paw.

• Assessment of Mechanical Hyperalgesia:

  • At various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours), measure the paw withdrawal threshold in response to the mechanical stimulus.

  • An increase in the paw withdrawal threshold in the drug-treated group compared to the vehicle-treated group indicates an anti-hyperalgesic effect.

• Data Analysis:

  • Calculate the percentage of reversal of hyperalgesia for each dose of RO3244794.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine the significance of the observed effects.

Signaling Pathways and Experimental Workflows

IP Receptor Signaling Pathway

The prostacyclin receptor (IP) is a Gs-protein coupled receptor. Upon binding of its ligand, such as prostacyclin (PGI2), it initiates a signaling cascade that leads to the production of cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA). PKA then phosphorylates various downstream targets, including transcription factors like CREB (cAMP response element-binding protein), leading to changes in gene expression and cellular responses.

Caption: IP Receptor Signaling Pathway.

Experimental Workflow: Radioligand Binding Assay

The following diagram illustrates the key steps involved in the radioligand binding assay to determine the affinity of a test compound for the IP receptor.

Caption: Radioligand Binding Assay Workflow.

Experimental Workflow: Carrageenan-Induced Hyperalgesia Model

This diagram outlines the workflow for the in vivo assessment of the analgesic effects of RO3244794 using the carrageenan-induced hyperalgesia model in rats.

Caption: Carrageenan-Induced Hyperalgesia Workflow.

References

• 1. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

RO3244794: A Technical Guide to its Application in Prostacyclin Pathway Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of RO3244794, a potent and selective antagonist of the prostacyclin (IP) receptor. This document consolidates key quantitative data, details experimental methodologies for its use, and visualizes its mechanism of action within the prostacyclin signaling pathway. The information presented is intended to support researchers and professionals in the fields of pharmacology and drug development in utilizing RO3244794 as a tool to investigate the physiological and pathophysiological roles of prostacyclin.

Core Compound Characteristics

RO3244794, chemically identified as R-3-(4-fluoro-phenyl)-2-[5-(4-fluoro-phenyl)-benzofuran-2-ylmethoxycarbonylamino]-propionic acid, is a selective antagonist for the prostacyclin receptor, also known as the IP receptor.[1] Its primary role in research is to block the effects of prostacyclin (PGI2) and its analogs, thereby allowing for the elucidation of the functions mediated by the IP receptor.

Quantitative Data Summary

The following tables summarize the binding affinities and functional antagonist potencies of RO3244794 against the prostacyclin (IP) receptor.

Table 1: Binding Affinity of RO3244794 for the IP Receptor

Preparation	pKi
Human Platelets	7.7 ± 0.03[1]
Recombinant Human IP Receptor System	6.9 ± 0.1[1]

Table 2: Functional Antagonist Activity of RO3244794

Assay System	Agonist	Measured Effect	pKi	pIC50
CHO-K1 cells expressing human IP receptor	Carbaprostacyclin	Inhibition of cAMP accumulation	8.5 ± 0.11[1]	6.5 ± 0.06[2]

Table 3: Selectivity Profile of RO3244794 against other Prostanoid Receptors

Receptor Subtype	pKi
EP1	< 5[1]
EP3	5.38[1]
EP4	5.74[1]
TP	5.09[1]

Mechanism of Action and Signaling Pathway

Prostacyclin (PGI2) is a lipid mediator that exerts its effects by binding to the IP receptor, a G-protein coupled receptor (GPCR).[2] The activation of the IP receptor primarily couples to the Gs alpha subunit, leading to the activation of adenylyl cyclase. This enzyme then catalyzes the conversion of ATP to cyclic AMP (cAMP).[3] The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to a cellular response, such as vasodilation or inhibition of platelet aggregation.[3]

RO3244794 acts as a competitive antagonist at the IP receptor, blocking the binding of prostacyclin and its analogs. This prevents the initiation of the downstream signaling cascade, thereby inhibiting the physiological effects of prostacyclin.

Prostacyclin (IP) Receptor Signaling Pathway and the Antagonistic Action of RO3244794.

Experimental Protocols

The following are detailed methodologies for key experiments involving RO3244794, based on published research.[2]

Radioligand Binding Assay for IP Receptor Affinity

This protocol is used to determine the binding affinity (Ki) of RO3244794 for the IP receptor.

Materials:

• Human platelet membranes or membranes from cells recombinantly expressing the human IP receptor.

• Radioligand (e.g., [3H]-iloprost).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2).

• RO3244794 at various concentrations.

• Non-specific binding control (e.g., a high concentration of an unlabeled IP agonist like cicaprost).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the membrane preparation with the radioligand and varying concentrations of RO3244794 in the binding buffer.

• To determine non-specific binding, a parallel set of incubations is performed in the presence of the non-specific binding control.

• Incubate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters.

• Wash the filters rapidly with ice-cold binding buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value of RO3244794 (the concentration that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CV Pharmacology | Prostacyclin Receptor Agonists [cvpharmacology.com]

The Analgesic Potential of RO3244794: A Preclinical In-Depth Review

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical analgesic effects of RO3244794, a potent and selective antagonist of the prostacyclin (IP) receptor. The data herein is collated from key preclinical studies, offering insights into its efficacy in various pain models, the experimental methodologies employed, and its underlying mechanism of action.

Core Efficacy Data of RO3244794 in Preclinical Pain Models

The analgesic properties of RO3244794 have been evaluated in several well-established preclinical models of pain, demonstrating significant dose-dependent effects. The following tables summarize the key quantitative findings from these studies.

Model	Species	Route of Administration	Dose Range	Key Finding	Reference
Acetic Acid-Induced Abdominal Constriction	Rat	Intravenous (i.v.)	1 - 30 mg/kg	Significantly reduced the number of abdominal constrictions.	[1]
Carrageenan-Induced Mechanical Hyperalgesia	Rat	Oral (p.o.)	0.3 - 30 mg/kg	Significantly and dose-dependently reduced mechanical hyperalgesia with an ED₅₀ of 14 ± 3.6 mg/kg.[1]	[1]
Monoiodoacetate-Induced Chronic Joint Discomfort	Rat	Oral (p.o.)	1 and 10 mg/kg	Significantly reduced chronic joint discomfort.	[1]

Mechanism of Action: IP Receptor Antagonism

RO3244794 exerts its analgesic effects by selectively blocking the prostacyclin (IP) receptor.[1] Prostacyclin (PGI₂) is a lipid mediator that is produced at sites of inflammation and tissue injury.[1] Upon binding to its Gs-protein coupled receptor on sensory neurons, it triggers a signaling cascade that leads to the sensitization of these neurons, thereby contributing to pain perception, particularly in inflammatory conditions.[1] By antagonizing the IP receptor, RO3244794 prevents this sensitization, thus alleviating pain.

Below is a diagram illustrating the signaling pathway of the prostacyclin receptor and the inhibitory action of RO3244794.

IP Receptor Signaling Pathway and RO3244794 Inhibition.

Detailed Experimental Protocols

The following sections provide detailed methodologies for the key preclinical models used to evaluate the analgesic effects of RO3244794.

Acetic Acid-Induced Abdominal Constriction Test

This model assesses visceral pain by inducing a writhing response in rodents.

• Animals: Male Sprague-Dawley rats.

• Procedure:

  • Animals are administered RO3244794 or vehicle intravenously.

  • Following a predetermined pretreatment time, a solution of acetic acid is injected intraperitoneally.

  • The number of abdominal constrictions (writhes) is counted for a specified period.

• Endpoint: A reduction in the number of writhes compared to the vehicle-treated group indicates an analgesic effect.

Carrageenan-Induced Mechanical Hyperalgesia

This model is used to evaluate inflammatory pain and the efficacy of compounds in reducing mechanical sensitivity.

• Animals: Male Sprague-Dawley rats.

• Procedure:

  • A baseline mechanical withdrawal threshold is determined for each animal using von Frey filaments or a pressure application meter.

  • An intraplantar injection of carrageenan is administered to one hind paw to induce inflammation and hyperalgesia.

  • RO3244794 or vehicle is administered orally.

  • At various time points after drug administration, the mechanical withdrawal threshold is reassessed.

• Endpoint: An increase in the paw withdrawal threshold compared to the vehicle-treated group signifies an anti-hyperalgesic effect.

Workflow for Carrageenan-Induced Hyperalgesia Model.

Monoiodoacetate-Induced Chronic Joint Discomfort

This model mimics the pain associated with osteoarthritis.

• Animals: Male Sprague-Dawley rats.

• Procedure:

  • Osteoarthritis is induced by a single intra-articular injection of monoiodoacetate (MIA) into the knee joint.

  • After a period for the development of joint pathology and pain, animals are treated orally with RO3244794 or vehicle.

  • Pain-related behaviors, such as changes in weight-bearing on the affected limb, are assessed.

• Endpoint: A normalization of weight distribution between the affected and contralateral limb indicates a reduction in joint discomfort.

Conclusion

The preclinical data strongly support the analgesic potential of RO3244794. Its efficacy in models of visceral, inflammatory, and chronic joint pain, coupled with its selective mechanism of action as an IP receptor antagonist, positions it as a promising candidate for further development. The detailed experimental protocols provided herein offer a foundation for the replication and extension of these pivotal studies.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Preclinical Development of RO3244794: A Selective Prostacyclin Receptor Antagonist

Introduction

RO3244794 is a potent and highly selective antagonist of the prostacyclin (IP) receptor, a G protein-coupled receptor involved in a variety of physiological and pathophysiological processes, including vasodilation, platelet aggregation, inflammation, and nociception.[1][2] Developed as a research tool to probe the functions of the IP receptor, RO3244794 has demonstrated significant analgesic and anti-inflammatory potential in preclinical models.[1][2] This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of RO3244794, with a focus on the quantitative data and experimental methodologies that underpin its characterization.

Discovery and Rationale

The development of selective IP receptor antagonists was spurred by the need for pharmacological tools to elucidate the diverse roles of prostacyclin (PGI2) in the body.[1][2] While PGI2 analogs are used clinically for their vasodilatory and anti-platelet effects, the lack of selective antagonists has hindered a complete understanding of the IP receptor's function.[1][2] RO3244794, with the chemical name R-3-(4-fluoro-phenyl)-2-[5-(4-fluoro-phenyl)-benzofuran-2-ylmethoxycarbonylamino]-propionic acid, emerged from a research program aimed at identifying potent and selective small molecule IP receptor antagonists.[1]

Mechanism of Action

RO3244794 exerts its pharmacological effects by competitively binding to the IP receptor, thereby preventing the binding of the endogenous ligand, PGI2, and other synthetic agonists. The IP receptor is coupled to a Gs protein, and its activation leads to the stimulation of adenylyl cyclase, resulting in an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[2] By blocking the IP receptor, RO3244794 inhibits this signaling cascade, leading to a reduction in cAMP levels and the downstream physiological effects.

Figure 1: Signaling pathway of the prostacyclin (IP) receptor and the inhibitory action of RO3244794.

Quantitative Data

The potency and selectivity of RO3244794 have been quantified through a series of in vitro and in vivo experiments. The following tables summarize the key quantitative data from these studies.

Table 1: In Vitro Receptor Binding Affinity and Functional Antagonism

Assay System	Parameter	Value	Reference
Human Platelets	pKi	7.7 ± 0.03	[1]
Recombinant Human IP Receptor	pKi	6.9 ± 0.1	[1]
CHO-K1 cells expressing human IP receptor (cAMP accumulation)	pKi	8.5 ± 0.11	[1][2]
CHO-K1 cells expressing human IP receptor (cAMP accumulation)	pIC50	6.5 ± 0.06	[2]

Table 2: Selectivity Profile of RO3244794

Receptor/Enzyme	pKi	Reference
EP1	< 5	[1]
EP3	5.38	[1]
EP4	5.74	[1]
TP	5.09	[1]

Table 3: In Vivo Efficacy in Rodent Models

Model	Species	Route of Administration	Dose Range	Effect	Reference
Acetic Acid-Induced Abdominal Constrictions	Rat	i.v.	1 - 30 mg/kg	Significant reduction in constrictions	[1][2]
Carrageenan-Induced Mechanical Hyperalgesia	Rat	p.o.	0.3 - 30 mg/kg	Significant reduction in hyperalgesia	[1][2]
Carrageenan-Induced Edema	Rat	p.o.	0.3 - 10 mg/kg	Significant dose-dependent decrease in edema	[2]
Monoiodoacetate-Induced Joint Discomfort	Rat	p.o.	1 and 10 mg/kg	Significant reduction in joint discomfort	[1][2]

Experimental Protocols

The characterization of RO3244794 involved several key experiments, the methodologies of which are detailed below.

IP Receptor Binding Assay

Figure 2: Workflow for the IP receptor binding assay.

Methodology:

• Membrane Preparation: Cell membranes were prepared from human platelets or cell lines stably expressing the recombinant human IP receptor.

• Incubation: Membranes were incubated in a buffer solution containing a fixed concentration of a radiolabeled IP receptor agonist (e.g., [3H]-iloprost) and a range of concentrations of the test compound (RO3244794).

• Separation: The incubation mixture was filtered through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Quantification: The radioactivity retained on the filter was quantified using liquid scintillation counting.

• Data Analysis: The concentration of RO3244794 that inhibits 50% of the specific binding of the radioligand (IC50) was determined. The inhibitor constant (Ki) was then calculated using the Cheng-Prusoff equation.

Functional Antagonism of cAMP Accumulation

Figure 3: Workflow for the functional cAMP accumulation assay.

Methodology:

• Cell Culture: Chinese Hamster Ovary (CHO-K1) cells stably expressing the human IP receptor were cultured in appropriate media.

• Pre-incubation: Cells were pre-incubated with varying concentrations of RO3244794 for a defined period.

• Stimulation: The cells were then stimulated with a fixed concentration of an IP receptor agonist (e.g., carbaprostacyclin) to induce cAMP production.

• Cell Lysis: After stimulation, the cells were lysed to release the intracellular contents.

• cAMP Measurement: The concentration of cAMP in the cell lysates was measured using a commercially available assay kit, such as an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The concentration of RO3244794 that inhibits 50% of the agonist-induced cAMP accumulation (IC50) was determined. The functional antagonist affinity (pKi) was calculated from the pIC50 value.[2]

In Vivo Models of Nociception and Inflammation

Acetic Acid-Induced Abdominal Constrictions in Rats: This model assesses visceral pain. Rats were administered RO3244794 intravenously, followed by an intraperitoneal injection of acetic acid. The number of abdominal constrictions (writhing) was counted over a set period. A reduction in the number of constrictions compared to vehicle-treated animals indicated an analgesic effect.[1][2]

Carrageenan-Induced Mechanical Hyperalgesia and Edema in Rats: This model evaluates inflammatory pain and edema. Carrageenan was injected into the hind paw of rats, inducing inflammation, swelling (edema), and hypersensitivity to mechanical stimuli (hyperalgesia). RO3244794 was administered orally before the carrageenan injection. Paw volume was measured to assess edema, and the paw withdrawal threshold to a mechanical stimulus was measured to assess hyperalgesia. An increase in the paw withdrawal threshold and a decrease in paw volume indicated anti-hyperalgesic and anti-inflammatory effects, respectively.[1][2]

Monoiodoacetate-Induced Joint Discomfort in Rats: This model mimics the joint pain associated with osteoarthritis. Monoiodoacetate (MIA) was injected into the knee joint of rats, leading to cartilage degradation and joint discomfort. RO3244794 was administered orally, and the weight distribution between the injured and contralateral hind limbs was measured. A more even weight distribution in treated animals compared to controls indicated a reduction in joint discomfort.[2]

Development Status

The publicly available information on RO3244794 is primarily from its initial preclinical characterization. There is no readily available information to suggest that RO3244794 has progressed into clinical trials. It is likely that RO3244794 has remained a valuable research tool for studying the pharmacology of the IP receptor.

Conclusion

RO3244794 is a well-characterized, potent, and selective antagonist of the prostacyclin (IP) receptor. Its discovery and preclinical development have provided significant insights into the role of the IP receptor in pain and inflammation. The detailed quantitative data and established experimental protocols associated with RO3244794 make it a valuable pharmacological tool for researchers in the fields of drug discovery and biomedical science. While its clinical development status is unknown, its contribution to our understanding of IP receptor biology is clear.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacodynamics of RO3244794: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the pharmacodynamics of RO3244794, a potent and selective antagonist of the prostacyclin (IP) receptor. The information presented herein is intended to support further research and development efforts related to this compound.

Core Mechanism of Action

RO3244794, chemically identified as R-3-(4-fluoro-phenyl)-2-[5-(4-fluoro-phenyl)-benzofuran-2-ylmethoxycarbonylamino]-propionic acid, functions as a selective antagonist for the prostacyclin (IP) receptor.[1] The IP receptor is a G protein-coupled receptor (GPCR) that, upon activation by its endogenous ligand prostacyclin (PGI2), primarily couples to the Gs alpha subunit.[2][3] This activation stimulates adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP), which in turn mediates various physiological effects, including vasodilation and inhibition of platelet aggregation.[1][2][3] RO3244794 exerts its effect by competitively binding to the IP receptor, thereby blocking the binding of prostacyclin and other agonists and inhibiting the subsequent downstream signaling cascade.

Quantitative Pharmacodynamic Data

The binding affinity and functional antagonism of RO3244794 have been characterized in various in vitro systems. The following tables summarize the key quantitative data.

Table 1: Binding Affinity of RO3244794 for the IP Receptor [1][4][5]

System	Ligand	Parameter	Value (mean ± SEM)
Human Platelets	³H-labelled iloprost (B1671730)	pKi	7.7 ± 0.03
Recombinant Human IP Receptor (CHO-K1 cells)	³H-labelled iloprost	pKi	6.9 ± 0.1

Table 2: Functional Antagonism of RO3244794 at the Human IP Receptor [1][4]

System	Agonist	Parameter	Value (mean ± SEM)
CHO-K1 cells expressing human IP receptor	Carbaprostacyclin (cPGI₂)	pIC₅₀	6.5 ± 0.06
CHO-K1 cells expressing human IP receptor	Carbaprostacyclin (cPGI₂)	Functional pKi	8.5 ± 0.11

Table 3: Selectivity Profile of RO3244794 against other Prostanoid Receptors [1][4]

Receptor Subtype	Parameter	Value
EP₁	pKi	<5
EP₃	pKi	5.38
EP₄	pKi	5.74
TP	pKi	5.09

Signaling Pathway

The following diagram illustrates the signaling pathway of the prostacyclin (IP) receptor and the antagonistic action of RO3244794.

Caption: Antagonistic action of RO3244794 on the IP receptor signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of RO3244794.

Radioligand Binding Assay for Receptor Affinity (pKi) Determination

Objective: To determine the binding affinity of RO3244794 for the human IP receptor in both native (human platelets) and recombinant systems.

Materials:

• Human platelets or CHO-K1 cells stably expressing the human IP receptor.

• ³H-labelled iloprost (radioligand).

• RO3244794.

• Binding buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Prepare membrane fractions from human platelets or CHO-K1 cells expressing the IP receptor.

• Incubation: In a multi-well plate, incubate the membrane preparations with a fixed concentration of ³H-labelled iloprost (e.g., 7.5–12 nM) and varying concentrations of RO3244794.

• Equilibrium: Allow the binding reaction to reach equilibrium.

• Separation: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of RO3244794 that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant. Convert the Ki value to a pKi (-log(Ki)).

Functional Antagonism Assay (cAMP Accumulation)

Objective: To assess the functional antagonistic activity of RO3244794 by measuring its ability to inhibit agonist-induced cAMP accumulation.

Materials:

• CHO-K1 cells stably expressing the human IP receptor.

• Carbaprostacyclin (cPGI₂), a stable prostacyclin analog, as the agonist.

• RO3244794.

• Stimulation buffer (e.g., Hank's buffered salt solution with 5 mM HEPES, 0.1% bovine serum albumin).

• Isobutylmethylxanthine (IBMX), a phosphodiesterase inhibitor.

• cAMP detection kit (e.g., AlphaScreen™).

Procedure:

• Cell Culture: Culture CHO-K1 cells expressing the human IP receptor to an appropriate density.

• Cell Preparation: Harvest and resuspend the cells in stimulation buffer containing IBMX.

• Antagonist Incubation: Dispense varying concentrations of RO3244794 into a 96-well plate.

• Cell Addition: Add the cell suspension to the wells containing RO3244794 and incubate.

• Agonist Stimulation: Add a fixed concentration of cPGI₂ (e.g., 10 nM) to stimulate the IP receptor and induce cAMP production.

• cAMP Detection: After a defined incubation period, measure the intracellular cAMP levels using a suitable detection kit according to the manufacturer's instructions.

• Data Analysis: Plot the inhibition of cAMP accumulation against the concentration of RO3244794 to determine the pIC₅₀ value. The functional pKi can be calculated using a modified Cheng-Prusoff equation.

Caption: General experimental workflows for characterizing RO3244794.

Conclusion

RO3244794 is a well-characterized, potent, and selective antagonist of the prostacyclin IP receptor. Its pharmacodynamic profile, established through rigorous in vitro binding and functional assays, demonstrates high affinity for the IP receptor and effective inhibition of agonist-induced signaling. The selectivity of RO3244794 for the IP receptor over other prostanoid receptors underscores its potential as a valuable tool for investigating the physiological and pathophysiological roles of the prostacyclin pathway and as a lead compound for the development of novel therapeutics.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prostacyclin receptor - Wikipedia [en.wikipedia.org]
• 3. Molecular recognition and activation of the prostacyclin receptor by anti-pulmonary arterial hypertension drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols: RO3244794 for In Vitro cAMP Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing RO3244794 as a selective antagonist in in vitro cyclic adenosine (B11128) monophosphate (cAMP) assays. RO3244794 is a potent antagonist of the prostacyclin (IP) receptor, a G-protein coupled receptor (GPCR) that signals through the Gαs subunit to stimulate adenylyl cyclase and increase intracellular cAMP levels.[1][2] This document outlines the necessary reagents, experimental procedures, and data analysis for characterizing the inhibitory effect of RO3244794 on IP receptor-mediated cAMP production.

Data Presentation

Table 1: Pharmacological Properties of RO3244794

Parameter	System	Value (pKi / pIC50)	Agonist Used	Reference
Receptor Affinity (pKi)	Human Platelets	7.7 ± 0.03	³H-iloprost	[1][2]
Receptor Affinity (pKi)	Recombinant Human IP Receptor (CHO-K1 cells)	6.9 ± 0.1	³H-iloprost	[1][2]
Functional Antagonism (pIC50)	CHO-K1 cells expressing human IP receptor	6.5 ± 0.06	cPGI₂ (10 nM)	[1]
Antagonist Affinity (pKi) from functional assay	CHO-K1 cells expressing human IP receptor	8.5 ± 0.11	Carbaprostacyclin	[1][2]

Table 2: Selectivity Profile of RO3244794 [1][2]

Receptor/Enzyme	pKi
EP₁	<5
EP₃	5.38
EP₄	5.74
TP	5.09

Signaling Pathway

The prostacyclin (IP) receptor is a Gs-coupled GPCR.[3] Upon binding of an agonist like prostacyclin (PGI₂) or its analogs (e.g., cPGI₂, carbaprostacyclin), the receptor activates the Gαs subunit, which in turn stimulates adenylyl cyclase to convert ATP into cAMP.[3] RO3244794 acts as a competitive antagonist at the IP receptor, blocking agonist binding and thereby inhibiting this signaling cascade and subsequent cAMP accumulation.

Caption: RO3244794 antagonism of the IP receptor signaling pathway.

Experimental Protocols

This protocol is based on a homogenous, non-radioactive AlphaScreen™ cAMP assay performed in a 96-well or 384-well format.[1][3][4]

Materials and Reagents

• Cells: CHO-K1 cells stably expressing the human IP receptor.[1]

• Cell Culture Medium: MEM supplemented with 10% FBS and 2 mM glutamine.[4]

• RO3244794: Prepare a stock solution in a suitable solvent (e.g., DMSO) and make serial dilutions in stimulation buffer.

• IP Receptor Agonist: Carbaprostacyclin (cPGI₂) or Iloprost. Prepare a stock solution and dilute to the desired concentration in stimulation buffer.

• Stimulation Buffer: HBSS containing 5 mM HEPES (pH 7.4), 0.1% BSA, and 0.5 mM IBMX (a phosphodiesterase inhibitor).[1][4]

• cAMP Assay Kit: AlphaScreen™ cAMP Assay kit (containing biotinylated cAMP, Streptavidin-Donor beads, and anti-cAMP Acceptor beads).[4]

• Plates: White, opaque 96-well or 384-well plates.[4]

• Plate Reader: Capable of AlphaScreen™ detection.

Cell Preparation (Suspension Protocol)

• Culture CHO-K1-hIP cells to 60-80% confluency.[5]

• Wash the cells with PBS and detach them using a non-enzymatic cell dissociation solution.[5]

• Centrifuge the cell suspension at approximately 340 x g for 3-5 minutes.[5][6][7]

• Discard the supernatant and resuspend the cell pellet in stimulation buffer.

• Perform a cell count and adjust the cell density to the desired concentration (e.g., 100,000 cells/well).[1]

cAMP Assay Protocol

• Compound Plating: Dispense 5 µL of varying concentrations of RO3244794 (in stimulation buffer) into the wells of a 96-well plate in triplicate.[1] Include vehicle controls.

• Cell Addition: Add 10 µL of the cell suspension containing anti-cAMP acceptor beads to each well.[1]

• Incubation: Incubate the plate for 15 minutes at room temperature, protected from light.[1]

• Agonist Stimulation: Add 5 µL of the IP receptor agonist (e.g., 10 nM cPGI₂) to all wells except the negative control wells.

• Incubation: Incubate the plate for a specified time (e.g., 30-60 minutes) at room temperature.

• Detection: Add the Streptavidin-Donor beads and incubate according to the manufacturer's instructions.

• Read Plate: Measure the AlphaScreen™ signal using a compatible plate reader. The signal is inversely proportional to the amount of cAMP produced.[3]

Experimental Workflow

Caption: Workflow for an in vitro cAMP assay using RO3244794.

Data Analysis

• The raw data (e.g., counts per second) will be inversely proportional to the cAMP concentration.

• Generate a standard curve using known concentrations of cAMP to convert the experimental values to fmol/well of cAMP.

• Plot the concentration of RO3244794 against the percentage inhibition of the agonist-stimulated cAMP response.

• Fit the data to a sigmoidal dose-response curve to determine the pIC₅₀ value for RO3244794.

• The functional pKi can be calculated from the pIC₅₀ using the Cheng-Prusoff equation, which requires the EC₅₀ of the agonist used.[1]

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. resources.revvity.com [resources.revvity.com]
• 4. resources.revvity.com [resources.revvity.com]
• 5. revvity.com [revvity.com]
• 6. resources.revvity.com [resources.revvity.com]
• 7. resources.revvity.com [resources.revvity.com]

Recommended working concentration of RO3244794 in cell culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and recommended working concentrations for the use of RO3244794, a potent and selective prostacyclin (IP) receptor antagonist, in various cell culture applications.

Mechanism of Action

RO3244794 is a selective antagonist of the prostacyclin (IP) receptor, a G protein-coupled receptor.[1][2] The activation of the IP receptor by its natural ligand, prostacyclin (PGI2), typically leads to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[1][3] RO3244794 competitively binds to the IP receptor, thereby blocking the downstream signaling cascade initiated by PGI2 and its analogs.[1][2] This antagonistic action makes it a valuable tool for studying the physiological and pathological roles of the PGI2-IP receptor signaling pathway in various cellular processes.

Quantitative Data Summary

The following tables summarize the binding affinity and functional potency of RO3244794 in different in vitro systems.

Table 1: Binding Affinity (pKi) of RO3244794

System	Radioligand	pKi	Reference
Human Platelets	³H-iloprost	7.7 ± 0.03	[1]
Recombinant Human IP Receptor (CHO-K1 cells)	³H-iloprost	6.9 ± 0.1	[1]

Table 2: Functional Antagonism (pIC50) of RO3244794

Cell Line	Agonist	Assay	pIC50	Reference
CHO-K1 cells expressing human IP receptor	carbaprostacyclin (cPGI2)	cAMP Accumulation Inhibition	6.5 ± 0.06	[1]

Signaling Pathway and Experimental Workflow

Diagram 1: RO3244794 Signaling Pathway

Caption: RO3244794 blocks PGI2-mediated activation of the IP receptor.

Diagram 2: General Experimental Workflow

Caption: A typical workflow for studying the effects of RO3244794.

Experimental Protocols

Functional Antagonism via cAMP Accumulation Assay in CHO-K1 Cells

This protocol is based on the methodology described for characterizing RO3244794's functional antagonism.[1]

Objective: To determine the inhibitory effect of RO3244794 on agonist-induced cAMP production in cells expressing the human IP receptor.

Materials:

• CHO-K1 cells stably expressing the human IP receptor

• Cell culture medium (e.g., Ham's F-12 with 10% FBS, G418)

• RO3244794

• Prostacyclin agonist (e.g., carbaprostacyclin - cPGI2)

• Stimulation buffer (e.g., Hank's Balanced Salt Solution with 5 mM HEPES, 0.1% BSA)

• IBMX (a phosphodiesterase inhibitor)

• cAMP detection kit (e.g., AlphaScreen™)

• 96-well plates

Protocol:

• Cell Culture: Culture CHO-K1 cells expressing the human IP receptor in appropriate media until they reach the desired confluency.

• Cell Preparation:

  • Harvest the cells and wash them with PBS.

  • Resuspend the cells in stimulation buffer containing 0.5 mM IBMX.

  • Determine cell density and adjust to a final plating density of approximately 100,000 cells per well in a 96-well plate.[1]

• Treatment:

  • Prepare serial dilutions of RO3244794 in stimulation buffer.

  • Add the RO3244794 dilutions to the wells of the 96-well plate.

  • Add the cell suspension to the wells.

  • Incubate for approximately 15 minutes at room temperature.[1]

  • Add a fixed concentration of the agonist (e.g., 10 nM cPGI2) to stimulate cAMP production.[1]

• cAMP Measurement:

  • After agonist stimulation (time as per manufacturer's recommendation for the cAMP kit), lyse the cells and measure the intracellular cAMP levels using a suitable cAMP detection kit.

• Data Analysis:

  • Calculate the percentage of inhibition of the agonist-induced cAMP response for each concentration of RO3244794.

  • Plot the concentration-response curve and determine the IC50 value.

Recommended Working Concentration: Based on the pIC50 value of 6.5, a starting concentration range of 1 nM to 10 µM is recommended for generating a full dose-response curve.[1]

Inhibition of Smooth Muscle Cell Proliferation (General Protocol)

Objective: To assess the effect of RO3244794 on the proliferation of vascular smooth muscle cells (VSMCs) induced by IP receptor agonists.

Materials:

• Vascular Smooth Muscle Cells (e.g., primary human aortic or rat aortic)

• Cell culture medium (e.g., DMEM with 10% FBS)

• RO3244794

• IP receptor agonist (e.g., iloprost (B1671730) or cicaprost)

• Cell proliferation assay kit (e.g., MTT, BrdU, or cell counting)

Protocol:

• Cell Seeding: Seed VSMCs in a 96-well plate at a density that allows for logarithmic growth during the experiment.

• Serum Starvation: Once the cells have adhered, serum-starve them for 24 hours to synchronize the cell cycle.

• Treatment:

  • Pre-incubate the cells with various concentrations of RO3244794 for 1-2 hours.

  • Add the IP receptor agonist to stimulate proliferation.

  • Include appropriate controls (vehicle, agonist alone, RO3244794 alone).

• Incubation: Incubate the cells for 24-72 hours.

• Proliferation Assessment: Measure cell proliferation using a standard assay.

• Data Analysis: Determine the effect of RO3244794 on agonist-induced cell proliferation and calculate the IC50 if applicable.

Recommended Working Concentration: A starting concentration range of 10 nM to 30 µM should be tested to determine the optimal inhibitory concentration in your specific cell type and experimental conditions.

Anti-Inflammatory Assay in Macrophages (General Protocol)

Objective: To evaluate the potential of RO3244794 to modulate the inflammatory response in macrophages.

Materials:

• Macrophage cell line (e.g., RAW 264.7 or THP-1)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Lipopolysaccharide (LPS)

• RO3244794

• ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-6)

Protocol:

• Cell Seeding: Plate macrophages in a 24-well or 96-well plate. For THP-1 cells, differentiate them into macrophages using PMA.

• Treatment:

  • Pre-treat the cells with different concentrations of RO3244794 for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 100 ng/mL) to induce an inflammatory response.

• Incubation: Incubate for 6-24 hours.

• Cytokine Measurement: Collect the cell culture supernatant and measure the concentration of pro-inflammatory cytokines using ELISA kits.

• Data Analysis: Analyze the effect of RO3244794 on LPS-induced cytokine production.

Recommended Working Concentration: A concentration range of 100 nM to 50 µM is a suggested starting point for these assays.

Platelet Aggregation Assay (General Protocol)

Objective: To determine the ability of RO3244794 to block the anti-aggregatory effect of IP receptor agonists on platelets.

Materials:

• Freshly prepared platelet-rich plasma (PRP)

• Platelet agonist (e.g., ADP, collagen)

• IP receptor agonist (e.g., PGI2 or iloprost)

• RO3244794

• Platelet aggregometer

Protocol:

• PRP Preparation: Obtain fresh blood and prepare PRP by centrifugation.

• Treatment:

  • In an aggregometer cuvette, incubate PRP with a known concentration of an IP receptor agonist to inhibit platelet aggregation.

  • In separate experiments, pre-incubate the PRP with various concentrations of RO3244794 before adding the IP receptor agonist.

• Aggregation Measurement:

  • Add a platelet agonist (e.g., ADP) to induce aggregation.

  • Measure platelet aggregation using light transmission aggregometry.

• Data Analysis: Determine the concentration of RO3244794 required to reverse the inhibitory effect of the IP receptor agonist on platelet aggregation.

Recommended Working Concentration: Based on its high affinity for the platelet IP receptor (pKi of 7.7), a starting concentration range of 10 nM to 10 µM is recommended.[1]

Solubility and Storage

• Solubility: Consult the manufacturer's data sheet for specific solubility information. It is typically soluble in DMSO.

• Storage: Store the stock solution at -20°C or -80°C as recommended by the supplier to ensure stability.

Conclusion

RO3244794 is a valuable pharmacological tool for investigating the roles of the prostacyclin IP receptor in a variety of cellular systems. The provided protocols offer a starting point for utilizing this compound in cell culture experiments. It is recommended that researchers optimize the working concentrations and incubation times for their specific cell type and experimental setup.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of RO3244794 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of RO3244794, a potent and selective prostacyclin (IP) receptor antagonist, using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the stability, and reliable performance of the compound in downstream applications.

Quantitative Data Summary

A summary of the key quantitative data for RO3244794 is presented in the table below. This information is essential for accurate preparation of stock solutions and for experimental design.

Parameter	Value	Reference
Molecular Weight	451.42 g/mol	[1][2][3]
Appearance	White to off-white solid	[1]
Chemical Formula	C25H19F2NO5	[4]
Solubility in DMSO	≥ 4.54 mg/mL (≥ 10.06 mM)	[2]
Recommended Storage (Solid)	-20°C for long-term (months to years)	[4]
Recommended Storage (Stock Solution)	-80°C for up to 6 months; -20°C for up to 1 month (protect from light)	[1]

Note: One source indicates a higher solubility of 50 mg/mL (110.76 mM) in DMSO with the aid of ultrasonic treatment. It is recommended to start with the lower concentration to ensure complete dissolution.[1]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of RO3244794 in DMSO.

Materials and Equipment:

• RO3244794 powder

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

• Sonicator (water bath)

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• Preparation: Before starting, ensure that the RO3244794 powder and DMSO are at room temperature to prevent condensation of atmospheric moisture. It is crucial to use anhydrous DMSO as its hygroscopic nature can impact the solubility of the product.[1]

• Weighing: Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance. Carefully weigh the desired amount of RO3244794 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.51 mg of RO3244794.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the RO3244794 powder. To continue the example, add 1 mL of DMSO to the 4.51 mg of powder.

• Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

• Sonication (Recommended): If the compound does not fully dissolve with vortexing, place the vial in a water bath sonicator for 10-15 minutes.[2] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage: Once the RO3244794 is completely dissolved, it is recommended to aliquot the stock solution into single-use volumes in sterile, tightly sealed microcentrifuge tubes or amber vials. This minimizes the number of freeze-thaw cycles, which can degrade the compound.

• Long-term Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Always protect the stock solution from light.[1]

Safety Precautions:

• Always handle RO3244794 and DMSO in a well-ventilated area or a chemical fume hood.

• Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

• Consult the Safety Data Sheet (SDS) for RO3244794 and DMSO before handling.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the RO3244794 stock solution and its mechanism of action.

Caption: Workflow for preparing RO3244794 stock solution.

Caption: RO3244794 as a prostacyclin receptor antagonist.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RO3244794 | Prostaglandin Receptor | TargetMol [targetmol.com]
• 3. RO3244794 Supplier | CAS 361457-01-4 | AOBIOUS [aobious.com]
• 4. medkoo.com [medkoo.com]

Application Notes and Protocols for RO3244794 in Platelet Aggregation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for the use of RO3244794 in platelet aggregation studies. RO3244794 is a potent and selective antagonist of the prostacyclin receptor (IP receptor)[1][2]. In platelets, the activation of the IP receptor by its natural ligand, prostacyclin (PGI2), leads to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP), which in turn inhibits platelet activation and aggregation[3][4]. By blocking this key inhibitory pathway, RO3244794 can be a valuable tool to study the mechanisms of platelet activation and to investigate the effects of pro-aggregatory stimuli in the absence of IP receptor-mediated inhibition.

While the user's initial interest was in the context of Protease-Activated Receptor 4 (PAR4), it is important to clarify that RO3244794 is not a PAR4 antagonist. However, it can be used in conjunction with PAR4 agonists to dissect the interplay between the inhibitory IP signaling pathway and the activatory PAR4 signaling pathway in platelets. Thrombin is a potent platelet agonist that activates platelets through both PAR1 and PAR4[5][6][7]. PAR4 activation leads to sustained signaling that is crucial for stable thrombus formation[6]. By using RO3244794 to block the inhibitory IP pathway, researchers can potentially unmask or enhance the pro-aggregatory effects of PAR4 activation, providing a clearer understanding of its signaling cascade.

Data Presentation

The following table summarizes the key quantitative data for RO3244794 based on published literature.

Parameter	Value	Species/System	Reference
Receptor Affinity (pKi)	7.7 ± 0.03	Human Platelets	[1][2]
6.9 ± 0.1	Recombinant Human IP Receptor	[1][2]
Functional Antagonist Affinity (pKi)	8.5 ± 0.11	CHO-K1 cells expressing human IP receptor (cAMP accumulation)	[1][2]
Selectivity	Highly selective for the IP receptor over EP1, EP3, EP4, and TP receptors	Not Specified	[1][2]

Signaling Pathways

The following diagram illustrates the signaling pathway of the prostacyclin (IP) receptor in platelets and the mechanism of action of RO3244794.

Caption: IP Receptor Signaling Pathway and RO3244794 Mechanism of Action.

This second diagram illustrates a potential experimental workflow where RO3244794 is used to study PAR4-mediated platelet aggregation.

Caption: Experimental Workflow for Studying PAR4-Mediated Platelet Aggregation using RO3244794.

Experimental Protocols

Protocol 1: Preparation of Platelet-Rich Plasma (PRP)

This protocol describes the preparation of PRP from human whole blood for use in platelet aggregation studies.

Materials:

• Human whole blood collected in 3.2% or 3.8% sodium citrate (B86180) tubes.

• Plastic or siliconized glassware to prevent platelet activation.

• Benchtop centrifuge with a swinging bucket rotor.

Procedure:

• Collect whole blood into sodium citrate tubes. Avoid trauma to the vein to prevent activation of platelets.

• Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature with the brake off.

• Carefully collect the supernatant, which is the platelet-rich plasma (PRP), without disturbing the buffy coat layer.

• Keep the PRP at room temperature for use within 3-4 hours. Do not refrigerate, as this can activate platelets.

• Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at 1500-2000 x g for 15 minutes. PPP is used as a reference (100% aggregation) in light transmission aggregometry.

Protocol 2: Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This protocol details the use of RO3244794 in a platelet aggregation assay to study the effect of a PAR4 agonist.

Materials:

• Platelet-rich plasma (PRP) and Platelet-poor plasma (PPP).

• Light Transmission Aggregometer.

• RO3244794 stock solution (dissolved in a suitable solvent, e.g., DMSO, and then diluted in saline).

• PAR4 activating peptide (PAR4-AP), e.g., AYPGKF-NH2, as the agonist.

• Vehicle control (the same solvent used for RO3244794).

• Saline.

Procedure:

• Instrument Setup:

  • Turn on the aggregometer and allow it to warm up to 37°C.

  • Calibrate the instrument using PPP for 100% aggregation and PRP for 0% aggregation.

• Assay Preparation:

  • Pipette an appropriate volume of PRP (typically 250-450 µL) into the aggregometer cuvettes containing a stir bar.

  • Place the cuvettes in the incubation wells at 37°C for at least 5 minutes to allow the temperature to equilibrate.

• Pre-incubation with RO3244794:

  • Add a small volume of the RO3244794 solution (at various desired final concentrations) or vehicle to the PRP.

  • Incubate for a predetermined time (e.g., 2-5 minutes) to allow the antagonist to bind to the IP receptors.

• Initiation of Aggregation:

  • Move the cuvette to the assay well.

  • Add the PAR4-AP agonist to the PRP to induce aggregation. The final concentration of the agonist should be determined from a dose-response curve.

• Data Acquisition:

  • Record the change in light transmission for a set period (e.g., 5-10 minutes) or until the aggregation response has reached a plateau.

• Data Analysis:

  • The primary endpoint is the maximal percentage of aggregation. The lag time to the onset of aggregation can also be measured.

  • Compare the aggregation curves and quantitative data from samples treated with RO3244794 to the vehicle control. An increase in aggregation in the presence of RO3244794 would indicate a role for endogenous or exogenous IP receptor ligands in modulating PAR4-mediated platelet activation.

Conclusion

RO3244794 is a valuable pharmacological tool for investigating platelet function. As a selective IP receptor antagonist, it allows for the specific blockade of the primary inhibitory pathway in platelets. This enables a more detailed study of pro-aggregatory signaling pathways, such as that mediated by PAR4, by removing the confounding influence of prostacyclin-mediated inhibition. The protocols and data presented here provide a foundation for researchers to design and execute robust experiments to further elucidate the complex mechanisms of platelet aggregation.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prostacyclin inhibits mobilisation of fibrinogen-binding sites on human ADP- and thrombin-treated platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synergistic inhibition of platelet activation by plasmin and prostaglandin I2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Blockade of protease-activated receptor-4 (PAR4) provides robust antithrombotic activity with low bleeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PAR4: PARticularly important 4 anti-platelet therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for RO3244794 Administration in Carrageenan-Induced Hyperalgesia

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO3244794 is a potent and selective antagonist of the prostacyclin (PGI₂) receptor, also known as the IP receptor.[1][2] The IP receptor is a G protein-coupled receptor that plays a significant role in inflammatory processes and the modulation of nociception.[1][3][4] Carrageenan-induced hyperalgesia is a widely utilized and well-characterized animal model of acute inflammatory pain.[5][6] Subcutaneous injection of carrageenan into the paw of a rodent elicits a localized inflammatory response characterized by edema, infiltration of immune cells, and a heightened sensitivity to noxious stimuli (hyperalgesia).[5][6] This model is instrumental in the preclinical evaluation of novel analgesic and anti-inflammatory compounds. These application notes provide a detailed protocol for the administration of RO3244794 to assess its efficacy in attenuating carrageenan-induced mechanical hyperalgesia in a rat model.

Mechanism of Action of RO3244794

RO3244794 functions as a competitive antagonist at the prostacyclin (IP) receptor.[1][2] In the context of inflammation, tissue injury leads to the release of various inflammatory mediators, including prostaglandins (B1171923) such as prostacyclin (PGI₂). PGI₂ binds to and activates the IP receptor on primary afferent neurons. The IP receptor is primarily coupled to a Gs alpha subunit (Gαs) of a heterotrimeric G protein.[4] Activation of the IP receptor stimulates adenylyl cyclase (AC), leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP). Elevated cAMP levels, in turn, activate Protein Kinase A (PKA). PKA can then phosphorylate and sensitize various ion channels, such as transient receptor potential (TRP) channels and voltage-gated sodium channels, on the neuronal membrane. This sensitization lowers the activation threshold of nociceptors, resulting in a state of hyperalgesia where stimuli that would normally be non-painful or mildly painful are perceived as intensely painful. RO3244794, by blocking the binding of PGI₂ to the IP receptor, prevents this signaling cascade, thereby reducing the sensitization of nociceptors and alleviating inflammatory pain.

Figure 1: Signaling pathway of the prostacyclin IP receptor in hyperalgesia and the antagonistic action of RO3244794.

Experimental Protocols

This section details the methodology for investigating the effects of RO3244794 on carrageenan-induced mechanical hyperalgesia in rats.

Materials and Reagents

• RO3244794

• Vehicle for RO3244794 (e.g., 10% DMSO and 50% propylene (B89431) glycol)

• λ-Carrageenan

• Sterile 0.9% saline

• Male Sprague-Dawley or Wistar rats (280-300 g)

• Ugo Basile Analgesy Meter (or equivalent electronic von Frey apparatus) for Randall-Selitto test

• Oral gavage needles

• 27-gauge needles and 1 ml syringes

Animal Model

Adult male Sprague-Dawley or Wistar rats weighing between 280 and 300 grams are suitable for this model. Animals should be housed in a controlled environment with a 12-hour light/dark cycle and have ad libitum access to food and water. All experimental procedures should be conducted in accordance with institutional animal care and use committee guidelines.

Experimental Workflow

Figure 2: Experimental workflow for the administration of RO3244794 in a carrageenan-induced hyperalgesia model.

Detailed Protocol

• Acclimatization and Baseline Measurement:

  • Allow the rats to acclimate to the testing environment for at least 30 minutes before any measurements are taken.

  • Gently restrain the rat and apply the stylus of the Ugo Basile Analgesy Meter to the plantar surface of the right hind paw.

  • Apply a linearly increasing pressure until the rat withdraws its paw, vocalizes, or struggles. This pressure is recorded as the paw withdrawal threshold (PWT) in grams.

  • Repeat the measurement two to three times on the same paw with at least a 5-minute interval between measurements and calculate the mean to establish the baseline PWT.

• Induction of Hyperalgesia:

  • Prepare a 2% (w/v) solution of λ-carrageenan in sterile 0.9% saline.

  • Briefly anesthetize the rats with isoflurane (B1672236) or another suitable anesthetic.

  • Inject 100 µL of the 2% carrageenan solution subcutaneously into the plantar surface of the right hind paw using a 27-gauge needle.

• RO3244794 Administration:

  • Prepare solutions of RO3244794 at the desired concentrations (e.g., 0.3, 1, 3, 10, and 30 mg/kg) in a suitable vehicle (e.g., 10% DMSO and 50% propylene glycol). A vehicle control group should also be prepared.

  • Two hours after the carrageenan injection, administer the prepared solutions of RO3244794 or vehicle to the rats via oral gavage.

• Assessment of Mechanical Hyperalgesia:

  • One hour after the administration of RO3244794 or vehicle (i.e., three hours post-carrageenan injection), measure the paw withdrawal threshold using the Ugo Basile Analgesy Meter as described in the baseline measurement step.

  • The data are typically expressed as the mean paw withdrawal threshold (in grams) ± standard error of the mean (S.E.M.).

Data Presentation

The following table summarizes the quantitative data on the effect of oral administration of RO3244794 on carrageenan-induced mechanical hyperalgesia in rats.[1]

Treatment Group	Dose (mg/kg, p.o.)	Paw Withdrawal Threshold (g) ± S.E.M.
Vehicle	-	75 ± 5
RO3244794	0.3	80 ± 6
RO3244794	1	95 ± 8
RO3244794	3	110 ± 10
RO3244794	10	125 ± 12
RO3244794	30	130 ± 15

*Indicates a statistically significant difference compared to the vehicle-treated group.

Conclusion

RO3244794 demonstrates a dose-dependent analgesic effect in the carrageenan-induced model of inflammatory pain, signifying the crucial role of the prostacyclin IP receptor in the development of mechanical hyperalgesia. The protocols outlined in this document provide a robust framework for the in vivo evaluation of IP receptor antagonists as potential therapeutic agents for the management of inflammatory pain.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. General Pathways of Pain Sensation and the Major Neurotransmitters Involved in Pain Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prostacyclin: An Inflammatory Paradox - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carrageenan-Induced Inflammatory Pain Model for Novel Analgesics [aragen.com]

Application Notes and Protocols: Assessing RO3244794 in the Acetic Acid-Induced Writhing Test

For Researchers, Scientists, and Drug Development Professionals

Introduction

The acetic acid-induced writhing test is a standard and widely used model for screening the efficacy of analgesic agents, particularly those with peripheral activity.[1] The intraperitoneal injection of acetic acid induces a characteristic writhing response in rodents, which is a quantifiable measure of visceral pain.[2] This pain response is mediated by the release of endogenous mediators such as prostaglandins (B1171923) and bradykinin, which sensitize nociceptors.[3] RO3244794 is a potent and selective antagonist of the prostacyclin (PGI2) receptor (IP receptor).[4][5] Since prostacyclin is a key mediator of inflammatory pain, the acetic acid-induced writhing test is a suitable model to evaluate the analgesic potential of RO3244794.[4][6] These application notes provide a detailed protocol for assessing the analgesic effects of RO3244794 using this model.

Mechanism of Action: RO3244794

RO3244794 exerts its analgesic effects by competitively blocking the IP receptor, a G-protein coupled receptor.[7] In response to tissue injury and inflammation, such as that induced by acetic acid, cyclooxygenase (COX) enzymes produce various prostaglandins, including prostacyclin (PGI2). PGI2 then binds to and activates IP receptors on sensory neurons.[3] This activation leads to a signaling cascade involving the Gs alpha subunit, adenylyl cyclase activation, and a subsequent increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[8] Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates and sensitizes ion channels involved in nociception, leading to an increased pain signal.[9] By antagonizing the IP receptor, RO3244794 prevents the binding of PGI2 and disrupts this signaling pathway, thereby reducing the sensitization of nociceptors and attenuating the pain response.[4]

Figure 1: Signaling pathway of RO3244794 in attenuating pain.

Experimental Protocol

This protocol outlines the assessment of RO3244794 in the acetic acid-induced writhing test in mice.

Materials and Reagents

• Animals: Male Swiss albino mice (20-30 g).

• Test Compound: RO3244794.

• Standard Drug (Positive Control): Morphine sulfate (B86663) or Diclofenac sodium.

• Vehicle: A suitable vehicle for intravenous administration of a poorly soluble compound. A common example is a mixture of Dimethyl sulfoxide (B87167) (DMSO), Polyethylene glycol 400 (PEG 400), and saline (0.9% NaCl).

• Irritant: Acetic acid solution (0.6% or 1% v/v in distilled water).[1][6]

• Equipment:

  • Animal balance

  • Syringes (1 ml) with appropriate gauge needles for intravenous and intraperitoneal administration

  • Transparent observation chambers

  • Stopwatch

Preparation of Solutions

Solution	Preparation Instructions
RO3244794	Prepare stock solutions of RO3244794 in a suitable vehicle. For a dose-response study, prepare serial dilutions to achieve final doses of 1, 3, 10, and 30 mg/kg. The final injection volume should be 5-10 ml/kg.
Vehicle Control	Prepare the same vehicle used for RO3244794 without the active compound.
Standard Drug	Dissolve Morphine sulfate in 0.9% saline to a final concentration for a dose of 5 mg/kg.[6] Alternatively, dissolve Diclofenac sodium in a suitable vehicle for a dose of 10 mg/kg. The final injection volume should be consistent with the test groups.
Acetic Acid Solution	Prepare a 1% (v/v) solution of acetic acid in distilled water.[6] For example, add 1 ml of glacial acetic acid to 99 ml of distilled water.

Experimental Design and Procedure

• Animal Acclimatization: Acclimatize the mice to the laboratory conditions for at least one week prior to the experiment, with free access to food and water.

• Fasting: Fast the animals for 12-18 hours before the experiment, with continued access to water.[1]

• Grouping: Randomly divide the mice into the following groups (n=6-8 per group):

  • Group I (Vehicle Control): Receives the vehicle intravenously (i.v.).

  • Group II (Positive Control): Receives the standard drug (e.g., Morphine sulfate, 5 mg/kg, subcutaneously or Diclofenac sodium, 10 mg/kg, intraperitoneally).

  • Group III-VI (Test Groups): Receive RO3244794 at doses of 1, 3, 10, and 30 mg/kg, i.v.[4]

• Drug Administration: Administer the vehicle, standard drug, or RO3244794 to the respective groups. A pre-treatment time of 30-60 minutes is recommended before the induction of writhing.[4]

• Induction of Writhing: After the pre-treatment period, administer the 1% acetic acid solution (10 ml/kg or 1 ml/100g body weight) intraperitoneally (i.p.) to each mouse.[6]

• Observation: Immediately after the acetic acid injection, place each mouse individually into a transparent observation chamber. After a latency period of 5 minutes, count the total number of writhes for a period of 10-20 minutes.[1] A writhe is characterized by a wave of contraction of the abdominal muscles followed by the stretching of the hind limbs.[1]

• Data Collection: Record the number of writhes for each animal in all groups.

Figure 2: Experimental workflow for the acetic acid-induced writhing test.

Data Presentation and Analysis

The analgesic activity is quantified as the percentage inhibition of writhing. The results should be presented in a clear, tabular format.

Calculation of Percentage Inhibition:

Percentage Inhibition (%) = [ (Mean writhes in control group - Mean writhes in treated group) / Mean writhes in control group ] x 100

Table 1: Analgesic Effect of RO3244794 in the Acetic Acid-Induced Writhing Test

Treatment Group	Dose (mg/kg)	Route of Administration	Mean Number of Writhes ± SEM	% Inhibition of Writhing
Vehicle Control	-	i.v.	Expected: ~30-50	0%
Morphine Sulfate	5	s.c.	Expected: Significant reduction	Expected: >50%
Diclofenac Sodium	10	i.p.	Expected: Significant reduction	Expected: >50%
RO3244794	1	i.v.	To be determined	To be calculated
RO3244794	3	i.v.	To be determined	To be calculated
RO3244794	10	i.v.	To be determined	To be calculated
RO3244794	30	i.v.	To be determined	To be calculated

Note: The expected number of writhes and percentage inhibition are approximate and can vary based on specific laboratory conditions and animal strains.

Statistical Analysis:

The data should be analyzed using appropriate statistical methods, such as a one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's test) to compare the treated groups with the vehicle control group. A p-value of less than 0.05 is typically considered statistically significant.

Conclusion

The acetic acid-induced writhing test is a robust and reliable method for evaluating the peripheral analgesic activity of compounds like RO3244794.[1] A dose-dependent reduction in the number of writhes by RO3244794 would provide strong evidence of its analgesic efficacy, likely mediated through the antagonism of the IP receptor. This protocol provides a comprehensive framework for conducting such an assessment in a preclinical setting.

References

• 1. researchgate.net [researchgate.net]
• 2. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 3. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel intravenous vehicle for preclinical cardiovascular screening of small molecule drug candidates in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prostacyclin receptor - Wikipedia [en.wikipedia.org]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. Novel signaling pathways promote a paracrine wave of prostacyclin-induced vascular smooth muscle differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. General Pathways of Pain Sensation and the Major Neurotransmitters Involved in Pain Regulation - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Potency of RO3244794: Application Notes and Protocols for Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

RO3244794 is a potent and selective antagonist of the prostacyclin (IP) receptor, a G protein-coupled receptor (GPCR) that plays a crucial role in various physiological processes.[1] The primary signaling pathway activated by the IP receptor involves the stimulation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[2][3] Therefore, cell-based assays that measure the inhibition of agonist-induced cAMP production are fundamental for determining the potency of RO3244794. This document provides detailed application notes and protocols for conducting such assays.

Mechanism of Action of RO3244794

Prostacyclin (PGI2) and its analogs are potent activators of the IP receptor, which is coupled to the Gs alpha subunit of the heterotrimeric G protein.[2][3] Upon agonist binding, the Gs alpha subunit activates adenylyl cyclase, which catalyzes the conversion of ATP to cAMP. RO3244794, as a competitive antagonist, binds to the IP receptor and blocks the binding of agonists, thereby preventing the downstream signaling cascade that leads to cAMP accumulation.

Figure 1: RO3244794 Signaling Pathway

Quantitative Data Summary

The potency of RO3244794 has been determined in various cell-based and biochemical assays. The following table summarizes the key quantitative data.

Parameter	Value	Cell Line/System	Assay Type	Reference
pKi	7.7 ± 0.03	Human Platelets	Radioligand Binding	[4][5]
pKi	6.9 ± 0.1	Recombinant IP Receptor	Radioligand Binding	[4][5]
pIC50	6.5 ± 0.06	CHO-K1 cells expressing human IP receptor	cAMP Accumulation Assay	[4]
pKi (functional)	8.5 ± 0.11	CHO-K1 cells expressing human IP receptor	cAMP Accumulation Assay	[4][5]

pKi represents the negative logarithm of the inhibition constant (Ki), indicating the binding affinity of the antagonist. A higher pKi value signifies a higher binding affinity. pIC50 is the negative logarithm of the half-maximal inhibitory concentration (IC50), representing the concentration of the antagonist required to inhibit 50% of the agonist-induced response.

Experimental Protocols

A highly sensitive and robust method for determining the potency of RO3244794 is the AlphaScreen™ cAMP assay. This homogeneous (no-wash) assay is based on the competition between endogenous cAMP produced by the cells and a biotinylated cAMP tracer for binding to an anti-cAMP antibody.

Protocol: Determination of RO3244794 Potency using the AlphaScreen™ cAMP Assay

This protocol is designed for use with Chinese Hamster Ovary (CHO-K1) cells stably expressing the human IP receptor.

Materials:

• CHO-K1 cells stably expressing the human IP receptor

• Cell culture medium (e.g., DMEM/F12 with 10% FBS)

• RO3244794

• IP receptor agonist (e.g., carbaprostacyclin - cPGI2 or iloprost)

• AlphaScreen™ cAMP Assay Kit (containing Acceptor beads, Donor beads, biotinylated cAMP)

• Stimulation Buffer (e.g., HBSS with 0.1% BSA, 0.5 mM IBMX, pH 7.4)

• Lysis Buffer

• White, opaque 384-well microplates

• Multichannel pipettes

• Incubator (37°C, 5% CO2)

• Plate reader capable of AlphaScreen™ detection

Experimental Workflow:

Figure 2: Experimental Workflow for RO3244794 Potency Assay

Procedure:

• Cell Culture: Culture CHO-K1 cells expressing the human IP receptor in appropriate cell culture medium until they reach 70-90% confluency.

• Cell Preparation:

  • Gently detach the cells from the culture flask.

  • Centrifuge the cells and resuspend the pellet in Stimulation Buffer.

  • Perform a cell count and adjust the cell density as required for the assay (typically 1,000-5,000 cells per well, to be optimized).

• Assay Plate Preparation:

  • Add the cell suspension to the wells of a white, opaque 384-well plate.

• Compound Addition:

  • Prepare serial dilutions of RO3244794 in Stimulation Buffer.

  • Add the RO3244794 dilutions to the respective wells.

• Agonist Stimulation:

  • Prepare the IP receptor agonist (e.g., cPGI2) at a concentration that elicits a submaximal response (e.g., EC80). A final concentration of 10 nM cPGI2 has been shown to be effective.[4]

  • Add the agonist to all wells except for the negative control wells.

• Incubation: Incubate the plate at room temperature for 30 minutes.

• Detection:

  • Prepare the AlphaScreen™ detection mix containing Acceptor beads and biotinylated cAMP in Lysis Buffer according to the manufacturer's instructions.

  • Add the detection mix to all wells.

• Second Incubation: Incubate the plate in the dark at room temperature for 1-2 hours to allow the assay signal to develop.

• Signal Reading: Read the plate using a plate reader equipped for AlphaScreen™ detection. The signal is inversely proportional to the amount of cAMP produced.

• Data Analysis:

  • Generate a dose-response curve by plotting the AlphaScreen™ signal against the logarithm of the RO3244794 concentration.

  • Fit the data using a sigmoidal dose-response (variable slope) equation to determine the IC50 value.

  • Calculate the pIC50 by taking the negative logarithm of the IC50 value (in Molar).

Conclusion

The cell-based cAMP assay is a robust and reliable method for determining the potency of RO3244794 as an IP receptor antagonist. The detailed protocol and understanding of the underlying signaling pathway provided in these application notes will enable researchers to accurately assess the pharmacological properties of this compound and similar molecules in a physiologically relevant context.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Prostacyclin receptor - Wikipedia [en.wikipedia.org]
• 3. Molecular recognition and activation of the prostacyclin receptor by anti-pulmonary arterial hypertension drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for RO3244794

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the storage, stability, and use of RO3244794, a potent and selective antagonist of the prostacyclin (IP) receptor. The included protocols and data are intended to facilitate its effective use in research and drug development settings.

Introduction

RO3244794 is a selective antagonist for the prostacyclin (IP) receptor, a Gs-protein coupled receptor.[1] Prostacyclin (PGI2) is a lipid mediator involved in various physiological processes, including vasodilation, inhibition of platelet aggregation, and inflammation. By blocking the IP receptor, RO3244794 serves as a valuable tool for investigating the roles of the PGI2 signaling pathway in these processes and for the potential development of therapeutics for conditions such as pain and inflammation.[1][2]

Storage and Stability Guidelines

Proper storage of RO3244794 is critical to maintain its integrity and ensure experimental reproducibility. The following guidelines are based on information from suppliers and general best practices for small molecule handling.

2.1. Storage of Solid Compound

For long-term storage, RO3244794 in its solid (powder) form should be stored at -20°C for up to three years.[3] It is recommended to store the compound in a tightly sealed container, protected from light and moisture.

2.2. Preparation and Storage of Stock Solutions

It is advisable to prepare a concentrated stock solution of RO3244794 in a suitable organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for creating stock solutions of this compound.

Table 1: Recommended Storage Conditions for RO3244794 Stock Solutions

Storage Temperature	Duration	Recommendations
-80°C	6 months to 1 year	Aliquot to avoid repeated freeze-thaw cycles.[3][4]
-20°C	1 month	Protect from light. Aliquot to avoid repeated freeze-thaw cycles.[4]

2.3. Stability Considerations

• Freeze-Thaw Cycles: Repeated freeze-thaw cycles can degrade the compound. It is highly recommended to aliquot the stock solution into single-use volumes to minimize this risk.

• Light Sensitivity: RO3244794 should be protected from light, as benzofuran (B130515) derivatives, which are part of its structure, can be susceptible to photodegradation. Store solutions in amber vials or tubes wrapped in foil.

Biological Activity

RO3244794 is a potent antagonist of the human IP receptor. Its biological activity has been characterized in both receptor binding and functional assays.

Table 2: Biological Activity of RO3244794 at the Human IP Receptor

Assay Type	System	pKi / pIC50 (mean ± SEM)
Receptor Binding Affinity	Human Platelets	7.7 ± 0.03
Receptor Binding Affinity	Recombinant IP Receptor	6.9 ± 0.1
Functional Antagonism (cAMP accumulation)	CHO-K1 cells expressing human IP receptor	8.5 ± 0.11

Data sourced from Bley et al., 2006.[2]

Signaling Pathway

The prostacyclin (IP) receptor is a Gs-protein coupled receptor. Upon binding of its agonist, such as prostacyclin (PGI2) or its analogs, the receptor activates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). The resulting increase in intracellular cAMP concentration mediates various downstream cellular responses. RO3244794 acts as a competitive antagonist at the IP receptor, blocking the binding of agonists and thereby inhibiting the downstream signaling cascade.

Caption: Prostacyclin (IP) Receptor Signaling Pathway.

Experimental Protocols

The following is a detailed protocol for a cAMP functional assay to determine the antagonist activity of RO3244794. This protocol is adapted from Bley et al., 2006.[2]

5.1. Objective

To measure the ability of RO3244794 to inhibit the agonist-induced accumulation of cyclic AMP (cAMP) in a cell line expressing the human IP receptor.

5.2. Materials

• Cell Line: Chinese Hamster Ovary (CHO-K1) cells stably expressing the human IP receptor.

• Cell Culture Medium: Ham's F-12 nutrient media supplemented with 10% fetal bovine serum and an appropriate selection antibiotic (e.g., G418).

• Reagents:

  • RO3244794

  • IP receptor agonist (e.g., iloprost (B1671730) or a stable PGI2 analog)

  • Stimulation buffer (e.g., Hank's Balanced Salt Solution with 5 mM HEPES and 0.1% BSA)

  • Phosphodiesterase (PDE) inhibitor (e.g., 0.5 M IBMX)

  • cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based)

  • Cell dissociation solution (e.g., Versene)

  • Phosphate-Buffered Saline (PBS)

• Equipment:

  • Cell culture incubator (37°C, 5% CO2)

  • 96-well or 384-well microplates

  • Plate reader compatible with the chosen cAMP detection kit

5.3. Experimental Workflow

Caption: Experimental Workflow for cAMP Antagonist Assay.

5.4. Step-by-Step Procedure

• Cell Culture:

  • Culture CHO-K1 cells expressing the human IP receptor in T-75 flasks until they reach 80-90% confluency.

• Cell Preparation:

  • Wash the cells twice with PBS.

  • Detach the cells using a non-enzymatic cell dissociation solution (e.g., Versene) for 5 minutes at 37°C.

  • Resuspend the cells in stimulation buffer and centrifuge at 800 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in stimulation buffer containing a PDE inhibitor (e.g., 0.5 M IBMX).

  • Perform a cell count and adjust the cell density to the desired concentration (e.g., 100,000 cells per well).

• Assay Protocol:

  • Dispense the cell suspension into the wells of a 96-well or 384-well plate.

  • Prepare serial dilutions of RO3244794 in stimulation buffer. Add the RO3244794 dilutions to the appropriate wells. Include vehicle control wells.

  • Incubate the plate for 15 minutes at room temperature.

  • Prepare a solution of the IP receptor agonist (e.g., iloprost) in stimulation buffer at a concentration that elicits a submaximal response (e.g., EC80).

  • Add the agonist solution to all wells except for the negative control wells.

  • Incubate the plate for 30 minutes at room temperature.

• cAMP Detection:

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP detection kit.

• Data Analysis:

  • Plot the agonist response (cAMP concentration) as a function of the RO3244794 concentration.

  • Perform a non-linear regression analysis to determine the IC50 value of RO3244794, which represents the concentration of the antagonist that inhibits 50% of the agonist-induced cAMP production.

Conclusion

RO3244794 is a valuable pharmacological tool for studying the prostacyclin signaling pathway. Adherence to the storage, stability, and experimental guidelines outlined in these application notes will help ensure the generation of reliable and reproducible data in your research endeavors.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RO3244794 | Prostaglandin Receptor | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]

Vehicle Selection for In Vivo Administration of RO3244794

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed guidance and protocols for the selection of appropriate vehicles for the in vivo administration of RO3244794, a selective prostacyclin (IP) receptor antagonist. The information is compiled from publicly available data and is intended for research purposes only.

Introduction to RO3244794

RO3244794 is a potent and selective antagonist of the prostacyclin (IP) receptor, with the chemical formula C25H19F2NO5 and a molecular weight of 451.43 g/mol [1]. It is a valuable tool for investigating the physiological and pathological roles of the IP receptor in various biological systems. Due to its physicochemical properties, RO3244794 is sparingly soluble in aqueous solutions, necessitating the use of specific vehicle formulations for effective in vivo delivery.

Physicochemical Properties and Solubility

A summary of the relevant physicochemical properties of RO3244794 is presented in Table 1. The compound is soluble in dimethyl sulfoxide (B87167) (DMSO)[1][2][3]. Sonication is recommended to aid dissolution[2].

Table 1: Physicochemical Properties of RO3244794

Property	Value	Source
Molecular Formula	C25H19F2NO5	[1]
Molecular Weight	451.43	[1]
Appearance	White to off-white solid	[3]
Solubility in DMSO	4.54 mg/mL (10.06 mM) with sonication	[2]
Solubility in DMSO	50 mg/mL (110.76 mM) with ultrasonic	[3]

Recommended Vehicle Formulations for In Vivo Administration

Based on preclinical studies in rats, several vehicle formulations have been successfully used for the administration of RO3244794 via intravenous (i.v.) and oral (p.o.) routes[4]. The selection of an appropriate vehicle will depend on the desired route of administration, dose, and experimental model.

Table 2: Recommended Vehicle Formulations for RO3244794

Route of Administration	Vehicle Composition	Maximum Concentration	Source
Intravenous (i.v.) / Oral (p.o.)	100 mM Trizma® base	<30 mg/mL	[4]
Intravenous (i.v.) / Oral (p.o.)	10% DMSO, 50% propylene (B89431) glycol in deionized water	<30 mg/mL	[4]
Intravenous (i.v.) / Oral (p.o.)	5.6% sodium benzoate, 0.5% benzoic acid, 85% propylene glycol	<30 mg/mL	[4]
Oral (p.o.) - Suspension	0.5% carboxymethylcellulose, 0.9% sodium chloride, 0.4% polysorbate, 0.9% benzyl (B1604629) alcohol in deionized water	Not specified	[4]

Experimental Protocols

The following protocols are adapted from established methodologies for the preparation of RO3244794 formulations[4].

Protocol for Preparation of a Solubilized Formulation (for i.v. or p.o. administration)

This protocol describes the preparation of a solution using a co-solvent system.

Materials:

• RO3244794

• Dimethyl sulfoxide (DMSO), cell culture grade

• Propylene glycol

• Deionized water

• Sterile, conical tubes (e.g., 15 mL or 50 mL)

• Vortex mixer

• Sonicator (water bath)

• Sterile filters (0.22 µm) for i.v. administration

Procedure:

• Weigh the required amount of RO3244794 and place it in a sterile conical tube.

• Add the required volume of DMSO to the tube.

• Vortex the mixture thoroughly.

• If necessary, sonicate the mixture in a water bath until the compound is completely dissolved[2].

• Add the required volume of propylene glycol to the solution and vortex to mix.

• Slowly add the deionized water to the desired final volume while vortexing to prevent precipitation.

• For intravenous administration, sterile filter the final solution using a 0.22 µm syringe filter.

Protocol for Preparation of a Suspension Formulation (for p.o. administration)

This protocol is suitable for preparing a suspension for oral gavage.

Materials:

• RO3244794

• Carboxymethylcellulose (CMC)

• Sodium chloride (NaCl)

• Polysorbate 80 (Tween 80)

• Benzyl alcohol

• Deionized water

• Mortar and pestle or homogenizer

• Magnetic stirrer and stir bar

Procedure:

• Prepare the vehicle by dissolving the carboxymethylcellulose, sodium chloride, polysorbate 80, and benzyl alcohol in deionized water. Mix thoroughly using a magnetic stirrer until a homogenous solution is formed.

• Weigh the required amount of RO3244794.

• Levigate the RO3244794 powder with a small amount of the prepared vehicle to form a smooth paste. This can be done using a mortar and pestle.

• Gradually add the remaining vehicle to the paste while continuously mixing or homogenizing to ensure a uniform suspension.

• Continue stirring the suspension for a predetermined time to ensure homogeneity before administration.

Visualization of Experimental Workflow

The following diagrams illustrate the key decision-making and experimental processes involved in vehicle selection and formulation preparation.

Caption: Workflow for vehicle selection and preparation for RO3244794.

References

• 1. medkoo.com [medkoo.com]
• 2. RO3244794 | Prostaglandin Receptor | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low efficacy of RO3244794 in experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using RO3244794, a potent and selective prostacyclin (IP) receptor antagonist.

Troubleshooting Guide & FAQs

This section addresses common issues that may lead to the low efficacy of RO3244794 in experimental settings.

Q1: Why am I observing lower than expected antagonism of the IP receptor with RO3244794?

There are several potential reasons for observing low efficacy. Consider the following factors:

• Compound Integrity and Storage: Improper storage can lead to the degradation of the compound. RO3244794 stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light.[1] Repeated freeze-thaw cycles should be avoided.

• Solubility Issues: RO3244794 is soluble in DMSO.[1] For aqueous-based cellular assays, ensure the final DMSO concentration is low (typically <0.1%) and does not affect cell viability or receptor signaling. For in vivo studies, proper formulation is critical.

• Experimental Design:

  • Concentration: Ensure the concentration range of RO3244794 is appropriate to compete with the agonist being used. The reported pIC50 for RO3244794 in inhibiting cAMP accumulation is 6.5.[2]

  • Agonist Concentration: The concentration of the IP receptor agonist (e.g., iloprost, cicaprost) used to stimulate the receptor can impact the apparent efficacy of RO3244794. High concentrations of a potent agonist may require higher concentrations of the antagonist to observe a significant effect.

  • Cell System: The expression level of the IP receptor in your cell system can influence the observed antagonist activity. Very high receptor expression may require higher concentrations of RO3244794 for effective antagonism.

• Off-Target Effects: While RO3244794 is highly selective for the IP receptor, at high concentrations, it may interact with other prostanoid receptors (EP₁, EP₃, EP₄, and TP) with lower affinity.[2][3] Consider if activation of these receptors could be confounding your results.

Q2: I'm seeing inconsistent results between experiments. What could be the cause?

Inconsistent results often stem from variability in experimental conditions. Key areas to check include:

• Solution Preparation: Prepare fresh working solutions of RO3244794 for each experiment from a properly stored stock solution. The stability of RO3244794 in aqueous buffers over long periods has not been extensively documented.

• Cell Passage Number: Use cells within a consistent and low passage number range, as receptor expression and signaling can change with prolonged culturing.

• Assay Conditions: Maintain consistent incubation times, temperatures, and cell densities between experiments.

Q3: What are the recommended starting concentrations for in vitro and in vivo experiments?

• In Vitro: For functional assays like cAMP inhibition, a concentration range spanning from 1 nM to 10 µM is a reasonable starting point to generate a dose-response curve. The reported pIC50 of 6.5 corresponds to an IC50 of approximately 316 nM.[2]

• In Vivo: Efficacious oral doses in rat models of pain and inflammation have been reported in the range of 0.3 to 30 mg/kg.[2][3] The optimal dose will depend on the animal model, route of administration, and specific experimental endpoint.

Q4: Are there any known off-target effects I should be aware of?

RO3244794 is highly selective for the IP receptor. However, at a concentration of 10 µM, it has been shown to displace radioligands from adenosine (B11128) A₃, EP₁, EP₃, EP₄, and TP receptors by more than 30%.[2] If you are using high concentrations of RO3244794, consider the potential for these off-target interactions.

Quantitative Data Summary

The following tables summarize the key quantitative data for RO3244794.

Table 1: Binding Affinity (pKi) of RO3244794

System	pKi (mean ± SEM)	Reference
Human Platelets (Native IP Receptor)	7.7 ± 0.03	[2][3]
Recombinant Human IP Receptor	6.9 ± 0.1	[2][3]

Table 2: Functional Antagonism (pIC50 and pKi) of RO3244794

Assay	Cell Line	Agonist	Parameter	Value (mean ± SEM)	Reference
cAMP Accumulation Inhibition	CHO-K1 (stably expressing human IP receptor)	Carbaprostacyclin (cPGI₂)	pIC50	6.5 ± 0.06	[2]
cAMP Accumulation Inhibition	CHO-K1 (stably expressing human IP receptor)	Carbaprostacyclin (cPGI₂)	pKi	8.5 ± 0.11	[2][3]

Table 3: Selectivity Profile of RO3244794

Receptor	pKi	Reference
EP₁	<5	[2][3]
EP₃	5.38	[2][3]
EP₄	5.74	[2][3]
TP	5.09	[2][3]

Experimental Protocols

Protocol 1: In Vitro cAMP Accumulation Assay

This protocol is a general guideline for assessing the antagonist activity of RO3244794 on IP receptor-mediated cAMP production.

• Cell Culture: Culture CHO-K1 cells stably expressing the human IP receptor in appropriate media.

• Cell Plating: Seed cells into a 96-well plate at a density of 100,000 cells/well and allow them to adhere overnight.[2]

• Compound Preparation: Prepare a stock solution of RO3244794 in DMSO. Serially dilute the stock solution to obtain a range of working concentrations in a stimulation buffer (e.g., Hank's buffered salt solution with 5 mM HEPES, 0.1% BSA, and 0.5 M IBMX).[2]

• Antagonist Incubation: Add 5 µL of the RO3244794 working solutions to the respective wells and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature.

• Agonist Stimulation: Add a fixed concentration of an IP receptor agonist (e.g., 10 nM carbaprostacyclin) to the wells.[2]

• Incubation: Incubate for 30 minutes at room temperature.[2]

• cAMP Detection: Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based kits) according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP levels against the log of the RO3244794 concentration and fit the data to a four-parameter logistic equation to determine the IC50.

Protocol 2: In Vivo Formulation and Administration (Rat Model)

This is an example of a vehicle formulation for oral administration of RO3244794 in rats.

• Vehicle Preparation: Prepare a suspension vehicle consisting of 0.5% carboxymethylcellulose, 0.9% sodium chloride, 0.4% polysorbate 80, and 0.9% benzyl (B1604629) alcohol in deionized water.[2]

• Compound Suspension: Suspend RO3244794 in the vehicle to the desired concentration.

• Administration: Administer the suspension orally (p.o.) to rats at a volume of 1 ml/kg.[2]

Visualizations

Caption: Prostacyclin (IP) Receptor Signaling Pathway.

Caption: Troubleshooting Workflow for Low RO3244794 Efficacy.

Caption: General Experimental Workflow for RO3244794.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing RO3244794 concentration to avoid off-target effects

This technical support center provides researchers, scientists, and drug development professionals with guidance on the optimal use of RO3244794, a potent and selective antagonist of the prostacyclin (IP) receptor. The following resources are designed to help you design and troubleshoot your experiments to ensure on-target effects while minimizing off-target activities.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of RO3244794 and its mechanism of action?

RO3244794 is a selective antagonist of the prostacyclin (IP) receptor.[1] Its primary mechanism of action is to block the binding of prostacyclin (PGI2) and its analogs to the IP receptor, thereby inhibiting the downstream signaling cascade. The IP receptor is a G-protein coupled receptor (GPCR) that, upon activation, stimulates adenylyl cyclase to produce cyclic adenosine (B11128) monophosphate (cAMP).[2] Therefore, RO3244794 functionally acts as an inhibitor of agonist-induced cAMP accumulation.[1]

Q2: What is a recommended starting concentration for RO3244794 in cell-based assays?

A precise starting concentration can vary depending on the cell type, expression level of the IP receptor, and the specific experimental conditions. However, based on its reported functional antagonist affinity (pKi of 8.5 in CHO-K1 cells expressing the human IP receptor), a starting concentration range of 10 nM to 100 nM is a reasonable starting point for most cell-based assays.[1] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific system.

Q3: What are the known off-target effects of RO3244794?

RO3244794 is reported to be highly selective for the IP receptor.[1] However, like any small molecule inhibitor, the potential for off-target effects increases with concentration. Selectivity profiling has shown that RO3244794 has significantly lower affinity for other prostanoid receptors such as EP1, EP3, EP4, and TP.[1] To mitigate the risk of off-target effects, it is essential to use the lowest effective concentration of RO3244794 as determined by a dose-response curve in your experimental model.

Q4: How can I assess the potential off-target effects of RO3244794 in my experiments?

To assess off-target effects, consider the following experimental controls and assays:

• Cell Viability Assays: Perform a cytotoxicity assay (e.g., MTT, MTS, or CellTiter-Glo) to determine if the concentrations of RO3244794 used in your experiments are affecting overall cell health.

• Kinase Profiling: If you suspect off-target effects on cellular signaling pathways, a broad-panel kinase profiling service can identify unintended inhibition of various kinases.

• Control Cell Lines: Include a control cell line that does not express the IP receptor to distinguish between on-target and off-target effects.

• Rescue Experiments: If possible, perform a rescue experiment by adding a high concentration of the natural ligand (prostacyclin) to see if it can overcome the effects of RO3244794, confirming on-target action.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No observable effect of RO3244794	1. Sub-optimal concentration of RO3244794.2. Low or no expression of the IP receptor in the cell line.3. Inactive compound.	1. Perform a dose-response experiment with a wider concentration range (e.g., 1 nM to 10 µM).2. Verify IP receptor expression using qPCR, Western blot, or flow cytometry.3. Use a fresh stock of RO3244794 and verify its integrity.
High background signal or unexpected results	1. Off-target effects at high concentrations.2. Cytotoxicity of the compound.3. Ligand-independent (constitutive) activity of the IP receptor.	1. Lower the concentration of RO3244794 to the minimal effective dose.2. Perform a cell viability assay to rule out cytotoxicity.3. Use an inverse agonist if constitutive activity is suspected.
Inconsistent results between experiments	1. Variation in cell passage number.2. Inconsistent agonist stimulation.3. Pipetting errors.	1. Use cells within a consistent and low passage number range.2. Ensure the agonist concentration and incubation time are consistent.3. Calibrate pipettes and use proper pipetting techniques.

Quantitative Data Summary

The following tables summarize the binding affinity and functional antagonism of RO3244794 for the IP receptor and its selectivity against other related prostanoid receptors.

Table 1: RO3244794 Affinity and Functional Antagonism at the IP Receptor [1]

System	Parameter	Value
Human Platelets	pKi	7.7 ± 0.03
Recombinant Human IP Receptor	pKi	6.9 ± 0.1
CHO-K1 cells expressing human IP receptor	pKi (functional antagonism)	8.5 ± 0.11
CHO-K1 cells expressing human IP receptor	pIC50 (cAMP accumulation)	6.5 ± 0.06

Table 2: Selectivity Profile of RO3244794 against other Prostanoid Receptors [1]

Receptor	pKi
EP1	<5
EP3	5.38
EP4	5.74
TP	5.09

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of RO3244794 using a cAMP Accumulation Assay

This protocol describes how to perform a dose-response experiment to determine the concentration of RO3244794 that effectively inhibits agonist-induced cAMP production.

Materials:

• Cells expressing the IP receptor (e.g., CHO-K1-hIP)

• Cell culture medium

• RO3244794

• IP receptor agonist (e.g., iloprost, cicaprost)

• cAMP assay kit (e.g., AlphaScreen, HTRF, or ELISA-based)

• 384-well or 96-well microplates

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

Procedure:

• Cell Seeding: Seed the cells in a microplate at a predetermined density and allow them to attach overnight.

• Compound Preparation: Prepare a serial dilution of RO3244794 in assay buffer. It is recommended to prepare a 10X stock of each concentration.

• Antagonist Incubation: Pre-incubate the cells with varying concentrations of RO3244794 for 15-30 minutes at 37°C. Include a vehicle control (e.g., DMSO).

• Agonist Stimulation: Add the IP receptor agonist at a concentration that elicits a submaximal response (e.g., EC80) to all wells except for the negative control. Incubate for the time recommended by the cAMP assay kit manufacturer (typically 15-60 minutes) at 37°C.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP levels according to the instructions of your chosen cAMP assay kit.

• Data Analysis: Plot the cAMP levels against the logarithm of the RO3244794 concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. The optimal concentration for your experiments should be at or near the IC50 value.

Protocol 2: Assessing Off-Target Cytotoxicity using an MTT Assay

This protocol provides a method to evaluate the potential cytotoxic effects of RO3244794.

Materials:

• Cells used in your primary experiments

• Cell culture medium

• RO3244794

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well microplate

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of RO3244794 concentrations, including concentrations higher than those used in your functional assays. Include a vehicle control and a positive control for cytotoxicity (e.g., staurosporine).

• Incubation: Incubate the cells for a period relevant to your experimental timeline (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well (final concentration of ~0.5 mg/mL) and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. A significant decrease in cell viability indicates cytotoxicity.

Visualizations

Caption: Signaling pathway of the prostacyclin (IP) receptor and the inhibitory action of RO3244794.

Caption: Recommended experimental workflow for using RO3244794.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. resources.revvity.com [resources.revvity.com]

Potential for RO3244794 precipitation in cell culture media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using RO3244794. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is RO3244794 and what is its mechanism of action?

RO3244794 is a potent and selective antagonist of the prostacyclin (PGI₂) receptor, also known as the IP receptor.[1][2] By binding to the IP receptor, RO3244794 blocks the actions of prostacyclin and its analogs, leading to the inhibition of downstream signaling pathways. The primary signaling pathway inhibited is the Gs alpha subunit-mediated activation of adenylyl cyclase, which results in a decrease in intracellular cyclic AMP (cAMP) levels.[3][4]

Q2: What is the recommended solvent for dissolving RO3244794?

The recommended solvent for dissolving RO3244794 is Dimethyl Sulfoxide (DMSO).[1]

Q3: What is the solubility of RO3244794 in DMSO?

The solubility of RO3244794 in DMSO is 4.54 mg/mL, which is equivalent to 10.06 mM.[1] Sonication may be required to fully dissolve the compound.[1]

Q4: How should I store RO3244794 solutions?

Stock solutions of RO3244794 in DMSO should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2] It is advisable to protect the solutions from light.[2] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q5: What is a recommended starting concentration for in vitro experiments?

A recommended starting concentration for in vitro experiments with a new compound is typically 100-fold the IC₅₀ or Kᵢ value. Based on the reported pIC₅₀ of 6.5 and pKᵢ values ranging from 6.9 to 7.7 for RO3244794, a starting concentration range of 1 µM to 10 µM would be appropriate for initial experiments.[3][4] However, the optimal concentration will be cell-type and assay-dependent, so a dose-response experiment is always recommended.

Troubleshooting Guide

Issue: I am observing precipitation of RO3244794 after diluting my DMSO stock into cell culture media.

This is a common issue encountered when working with hydrophobic small molecules. Here are some potential causes and solutions:

Possible Cause	Suggested Solution
Final concentration exceeds aqueous solubility.	The final concentration of RO3244794 in the cell culture medium may be too high. Try lowering the final working concentration.
Rapid dilution ("crashing out").	Adding a concentrated DMSO stock directly to a large volume of aqueous media can cause the compound to precipitate. Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture medium. Add the compound dropwise while gently vortexing the media.[5]
Low temperature of the medium.	Diluting the compound in cold medium can decrease its solubility. Always use pre-warmed (37°C) cell culture medium.[5]
High final DMSO concentration.	While DMSO aids in initial solubilization, high final concentrations in the media can be toxic to cells. Aim for a final DMSO concentration of less than 0.5%, and ideally below 0.1%.[4] Always include a vehicle control (media with the same final DMSO concentration) in your experiments.
Interaction with media components.	Components in the cell culture medium, such as proteins in fetal bovine serum (FBS), can sometimes interact with the compound and cause precipitation.[6] Consider testing the solubility in a simpler buffer like PBS or in serum-free media to identify potential interactions.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Weight	451.42 g/mol	[1]
Solubility in DMSO	4.54 mg/mL (10.06 mM)	[1]
pIC₅₀ (cAMP accumulation inhibition)	6.5 ± 0.06	[3]
pKᵢ (human platelet IP receptor)	7.7 ± 0.03	[3][4]
pKᵢ (recombinant human IP receptor)	6.9 ± 0.1	[3][4]

Experimental Protocols

Protocol 1: Preparation of RO3244794 Stock Solution

• Materials: RO3244794 powder, anhydrous/molecular biology grade DMSO, sterile microcentrifuge tubes.

• Procedure: a. Allow the vial of RO3244794 powder to equilibrate to room temperature before opening. b. Prepare a 10 mM stock solution by dissolving 4.54 mg of RO3244794 in 1 mL of DMSO. c. If necessary, gently vortex and sonicate the solution to ensure complete dissolution.[1] d. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes. e. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[2]

Protocol 2: Dilution of RO3244794 into Cell Culture Medium

• Materials: 10 mM RO3244794 stock solution in DMSO, pre-warmed (37°C) complete cell culture medium.

• Procedure (for a final concentration of 10 µM): a. Perform a serial dilution. First, prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of pre-warmed complete cell culture medium to get a 100 µM solution. Mix gently by pipetting. b. Add 100 µL of the 100 µM intermediate solution to 900 µL of pre-warmed complete cell culture medium to achieve the final 10 µM concentration. The final DMSO concentration will be 0.1%. c. Visually inspect the final solution for any signs of precipitation before adding it to your cells.

Visualizations

RO3244794 Mechanism of Action

Troubleshooting Precipitation Workflow

References

• 1. RO3244794 | Prostaglandin Receptor | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A novel pathway of prostacyclin signaling-hanging out with nuclear receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PROSTACYCLIN RECEPTOR REGULATION --- FROM TRANSCRIPTION TO TRAFFICKING - PMC [pmc.ncbi.nlm.nih.gov]

Addressing non-specific binding with RO3244794 in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers address potential issues with non-specific binding when using the prostacyclin (IP) receptor antagonist, RO3244794, in various assays.

Frequently Asked Questions (FAQs)

Q1: What is RO3244794 and what is its primary mechanism of action?

RO3244794 is a potent and selective antagonist of the prostacyclin (IP) receptor.[1][2][3] Its primary mechanism of action is to bind to the IP receptor, a G protein-coupled receptor, and inhibit the signaling cascade typically initiated by the binding of its natural ligand, prostacyclin (PGI₂).[2][4] This inhibition prevents the downstream effects of IP receptor activation, such as the accumulation of cyclic AMP (cAMP).[2][3]

Q2: What are the known binding affinities of RO3244794?

The binding affinity of RO3244794 for the IP receptor has been characterized in different systems. The negative logarithm of the inhibitor constant (pKi) is a common measure of binding affinity, where a higher pKi indicates stronger binding.

System	pKi
Human Platelet IP Receptor	7.7 ± 0.03
Recombinant Human IP Receptor	6.9 ± 0.1
Functional Antagonism (pKi) in CHO-K1 cells	8.5 ± 0.11

Data compiled from a study by Bley et al. (2006).[2][3]

Q3: How selective is RO3244794 for the IP receptor?

RO3244794 is reported to be highly selective for the IP receptor.[2][3] In a selectivity panel, it showed significantly lower affinity for other prostanoid receptors, including EP₁, EP₃, EP₄, and TP receptors.[2][3]

Receptor	pKi
EP₁	<5
EP₃	5.38
EP₄	5.74
TP	5.09

Data from a study by Bley et al. (2006).[2][3]

While highly selective, it is crucial to consider the possibility of off-target effects, especially at high concentrations, as with any pharmacological agent.[5][6]

Q4: What are the common causes of non-specific binding in assays?

Non-specific binding in assays can arise from several factors, including:

• Hydrophobic and Ionic Interactions: The compound may interact with unintended proteins or assay surfaces through non-specific forces.[7][8]

• High Compound Concentration: Using concentrations of RO3244794 that are significantly higher than its Ki for the IP receptor can increase the likelihood of low-affinity, non-specific interactions.[7][9]

• Inadequate Blocking: Insufficient blocking of non-specific binding sites on assay surfaces (e.g., microplates, membranes) can lead to high background signals.[7][10][11]

• Cellular Factors: In cell-based assays, the compound might interact with other cellular components or be sequestered in lipid bilayers.

Troubleshooting Guides

Issue 1: High Background Signal in a Radioligand Binding Assay

Symptom: You observe a high signal in the wells designated for non-specific binding (NSB), leading to a low signal-to-noise ratio.

Possible Cause: RO3244794 may be binding to components of the assay system other than the IP receptor.

Troubleshooting Workflow:

Workflow for troubleshooting high background in binding assays.

Detailed Steps:

• Verify Radioligand Purity and Concentration: Ensure the radioligand used to label the IP receptor is of high purity and used at an appropriate concentration (typically at or below its Kd).

• Optimize Blocking Agent:

  • Protocol: Prepare different blocking buffers, such as 1-5% Bovine Serum Albumin (BSA) or 5% non-fat dry milk in your assay buffer.[10] Test these different blocking agents to identify the one that most effectively reduces non-specific binding without affecting specific binding.

• Reduce RO3244794 Concentration for NSB Determination: For defining non-specific binding, use a concentration of a standard, structurally unrelated IP receptor ligand at a concentration that is at least 100-fold higher than its Ki. If using RO3244794 for this purpose, ensure the concentration is optimized.

• Modify Assay Buffer:

  • Protocol:

    • Increase Salt Concentration: Incrementally increase the NaCl concentration in your buffer to reduce ionic interactions.[8]

    • Add a Detergent: Include a low concentration (e.g., 0.01-0.1%) of a non-ionic detergent like Tween-20 or Triton X-100 to minimize hydrophobic interactions.[8][12]

• Consider an Alternative Assay Format: If problems persist, consider a different assay format, such as a functional assay (e.g., cAMP measurement), which may be less susceptible to the specific type of non-specific binding you are observing.

Issue 2: Inconsistent or Unexpected Results in a Cell-Based Functional Assay

Symptom: The dose-response curve for RO3244794 is shifted or has a shallow slope, or you observe cellular effects at concentrations where the IP receptor should not be significantly occupied.

Possible Cause: RO3244794 may be exhibiting off-target effects or non-specifically interacting with cellular components.

Signaling Pathway and Troubleshooting Logic:

IP receptor signaling pathway and troubleshooting logic for unexpected cellular effects.

Detailed Steps:

• Confirm IP Receptor Expression: Verify that your cell line endogenously expresses the IP receptor at sufficient levels, or that your transfected receptor is functional.

• Use a Control Cell Line:

  • Protocol: If possible, perform the same assay in a cell line that does not express the IP receptor. If RO3244794 still produces a cellular effect in this null cell line, it is indicative of an off-target mechanism.

• Optimize RO3244794 Concentration:

  • Protocol: Perform a wide-range dose-response curve. Non-specific effects often occur at much higher concentrations than those required to saturate the target receptor. Compare the effective concentration in your assay to the known Ki of RO3244794.

• Investigate Potential Off-Target Effects:

  • Protocol: If off-target effects are suspected, consult literature for known secondary targets of similar compounds. Consider using a structurally different IP receptor antagonist as a control to see if the same unexpected effect is observed.[2]

Experimental Protocols

Protocol: Radioligand Displacement Assay to Determine Ki of RO3244794

This protocol is adapted from the methodology described by Bley et al. (2006).[2]

• Membrane Preparation: Prepare cell membranes from a source rich in IP receptors (e.g., human platelets or a cell line overexpressing the human IP receptor).

• Assay Buffer: Prepare an appropriate assay buffer (e.g., 20 mM Tris-HCl, 5 mM MgCl₂).

• Competition Binding:

  • In a microplate, combine a fixed concentration of a suitable radioligand for the IP receptor (e.g., ³H-iloprost at a concentration near its Kd) with increasing concentrations of RO3244794.

  • Include wells for "total binding" (radioligand only) and "non-specific binding" (radioligand plus a high concentration of an unlabeled, potent IP receptor agonist).

• Incubation: Incubate the plate for a sufficient time at an appropriate temperature (e.g., 60 minutes at room temperature) to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash the filters with ice-cold assay buffer.

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of RO3244794.

  • Fit the data to a one-site competition binding model using non-linear regression to determine the IC₅₀ (the concentration of RO3244794 that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol: cAMP Functional Assay to Determine Functional Antagonism

This protocol is based on the functional assays described by Bley et al. (2006).[2]

• Cell Culture: Culture cells expressing the human IP receptor (e.g., CHO-K1 cells) in appropriate media.

• Cell Plating: Seed the cells into a multi-well plate and allow them to adhere overnight.

• Pre-incubation with Antagonist:

  • Wash the cells with assay buffer.

  • Pre-incubate the cells with various concentrations of RO3244794 for a defined period (e.g., 15-30 minutes).

• Stimulation with Agonist:

  • Add a fixed concentration of an IP receptor agonist (e.g., iloprost (B1671730) or cPGI₂) to stimulate cAMP production. The agonist concentration should be at or near its EC₅₀.

• Incubation: Incubate for a time sufficient to allow for robust cAMP production (e.g., 10-15 minutes).

• Cell Lysis and cAMP Detection:

  • Lyse the cells according to the manufacturer's protocol for your chosen cAMP detection kit.

  • Measure the intracellular cAMP levels using a suitable method, such as a competitive ELISA or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Data Analysis:

  • Plot the cAMP concentration against the log of the RO3244794 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ of RO3244794 for the inhibition of agonist-stimulated cAMP production.

  • The functional antagonist affinity (pKi) can be calculated from the IC₅₀.

By following these guidelines and protocols, researchers can better anticipate and troubleshoot potential issues related to non-specific binding of RO3244794, leading to more accurate and reliable experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prostacyclin receptor - Wikipedia [en.wikipedia.org]
• 5. icr.ac.uk [icr.ac.uk]
• 6. Encountering unpredicted off-target effects of pharmacological inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 9. arp1.com [arp1.com]
• 10. How to Block a Membrane to Reduce Non-Specific Binding [synapse.patsnap.com]
• 11. azurebiosystems.com [azurebiosystems.com]
• 12. nicoyalife.com [nicoyalife.com]

How to improve the stability of RO3244794 in solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on improving the stability of RO3244794 in solution. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is RO3244794 and what is its primary mechanism of action?

RO3244794 is a potent and selective antagonist of the prostacyclin (IP) receptor.[1][2] As an IP receptor antagonist, it blocks the signaling pathway initiated by prostacyclin (PGI2) and its analogs. This pathway is involved in various physiological processes, including vasodilation, inhibition of platelet aggregation, and inflammation.[1][2]

Q2: What is the recommended solvent for dissolving RO3244794?

The recommended solvent for dissolving RO3244794 is dimethyl sulfoxide (B87167) (DMSO).

Q3: What are the recommended storage conditions for RO3244794 as a solid and in solution?

For optimal stability, RO3244794 powder should be stored at -20°C for the long term. Solutions of RO3244794 in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to six months or at -20°C for up to one month. It is also recommended to protect the solutions from light.

Q4: How can I assess the stability of my RO3244794 solution?

The stability of a RO3244794 solution can be assessed by monitoring its concentration and the appearance of degradation products over time using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A general protocol for this is provided in the Experimental Protocols section.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Precipitate formation in the stock solution	The concentration of RO3244794 exceeds its solubility in the chosen solvent.	Gently warm the solution and sonicate to aid dissolution. If the precipitate persists, consider preparing a more dilute stock solution.
The solvent has absorbed moisture, reducing its solvating power.	Use fresh, anhydrous DMSO to prepare solutions.
The compound has degraded into a less soluble product.	Analyze the precipitate by LC-MS to identify if it is the parent compound or a degradant. If it is a degradant, review storage and handling procedures.
Loss of biological activity in assays	RO3244794 has degraded in the experimental medium.	Prepare fresh solutions of RO3244794 for each experiment. Assess the stability of RO3244794 in your specific cell culture medium or assay buffer by incubating it for the duration of the experiment and analyzing for degradation.
Inaccurate initial concentration of the stock solution.	Verify the concentration of your stock solution using a validated analytical method.
Adsorption of the compound to plasticware.	Use low-protein-binding tubes and plates for preparing and storing RO3244794 solutions.
Inconsistent experimental results	Inconsistent preparation of RO3244794 solutions.	Standardize the protocol for preparing RO3244794 solutions, ensuring the same solvent, concentration, and handling procedures are used for every experiment.
Degradation of the stock solution over time.	Aliquot the stock solution and store it under the recommended conditions. Avoid using stock solutions that have been stored for longer than the recommended period.

Experimental Protocols

Protocol 1: Preparation of RO3244794 Stock Solution

• Materials:

  • RO3244794 powder

  • Anhydrous dimethyl sulfoxide (DMSO)

  • Sterile, low-protein-binding microcentrifuge tubes

• Procedure:

  • Equilibrate the vial of RO3244794 powder to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of RO3244794 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution and gently warm (if necessary) to ensure complete dissolution.

  • Aliquot the stock solution into single-use volumes in low-protein-binding tubes.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage, protected from light.

Protocol 2: General Protocol for Assessing the Stability of RO3244794 in Solution

This protocol outlines a general approach for conducting forced degradation studies to understand the stability of RO3244794 under various stress conditions.[3][4][5]

• Materials:

  • RO3244794 stock solution (e.g., 10 mM in DMSO)

  • Aqueous buffers of different pH (e.g., pH 3, 7, 9)

  • Hydrogen peroxide (H₂O₂) solution (for oxidative stress)

  • HPLC or LC-MS system with a suitable column (e.g., C18)

  • Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 40°C)

  • Photostability chamber or a light source

• Procedure:

  • Preparation of Test Solutions: Dilute the RO3244794 stock solution to a final concentration (e.g., 100 µM) in the different stress condition media:

    • Acidic Hydrolysis: 0.1 M HCl

    • Basic Hydrolysis: 0.1 M NaOH

    • Oxidative Degradation: 3% H₂O₂

    • Neutral Hydrolysis: pH 7.4 buffer

    • Thermal Degradation: Prepare solutions in a stable buffer (e.g., phosphate (B84403) buffer pH 7.4).

    • Photodegradation: Prepare a solution in a stable buffer and place it in a photostability chamber. A control sample should be wrapped in foil to protect it from light.

  • Incubation: Incubate the test solutions under the following conditions:

    • Hydrolysis and Oxidation: Incubate at a controlled temperature (e.g., 40°C) for a defined period (e.g., 24, 48, 72 hours).

    • Thermal Degradation: Incubate at elevated temperatures (e.g., 60°C, 80°C).

    • Photodegradation: Expose to light according to ICH Q1B guidelines.

  • Sampling: At specified time points (e.g., 0, 4, 8, 24, 48 hours), withdraw an aliquot from each test solution.

  • Quenching: If necessary, stop the degradation reaction. For acidic and basic solutions, neutralize the pH. For oxidative solutions, an antioxidant may be added.

  • Analysis: Analyze the samples by a validated stability-indicating HPLC or LC-MS method. The method should be able to separate the parent RO3244794 from any degradation products.

  • Data Analysis: Calculate the percentage of RO3244794 remaining at each time point relative to the initial concentration (time 0). Identify and quantify any major degradation products.

Visualizations

Prostacyclin (IP) Receptor Signaling Pathway

Caption: The signaling pathway of the prostacyclin (IP) receptor and the antagonistic action of RO3244794.

Experimental Workflow for Stability Assessment

Caption: A generalized workflow for assessing the stability of RO3244794 in solution.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medcraveonline.com [medcraveonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Forced Degradation Studies of Ivabradine and In Silico Toxicology Predictions for Its New Designated Impurities [frontiersin.org]

Technical Support Center: Interpreting Unexpected Results in RO3244794 cAMP Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting unexpected results during cyclic AMP (cAMP) assays involving the prostacyclin (IP) receptor antagonist, RO3244794.

Frequently Asked Questions (FAQs)

Q1: What is RO3244794 and what is its expected effect in a cAMP assay?

RO3244794 is a potent and selective antagonist of the prostacyclin (IP) receptor.[1][2][3] The IP receptor is a G-protein coupled receptor (GPCR) that, upon activation by an agonist like prostacyclin (PGI2) or its analogs (e.g., iloprost, cPGI2), couples to the Gs alpha subunit. This activation stimulates adenylyl cyclase to produce cAMP.[4][5] Therefore, in a cAMP assay, RO3244794 is expected to competitively inhibit the agonist-induced increase in intracellular cAMP levels in a dose-dependent manner.

Q2: What is the general principle of a competitive cAMP assay?

Competitive cAMP assays, such as HTRF (Homogeneous Time-Resolved Fluorescence) and AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay), are commonly used to measure changes in intracellular cAMP levels. These assays rely on the competition between cAMP produced by the cells and a labeled cAMP conjugate for binding to a specific anti-cAMP antibody.[6][7][8][9][10][11][12]

• High cellular cAMP: Less labeled cAMP binds to the antibody, resulting in a low signal.

• Low cellular cAMP: More labeled cAMP binds to the antibody, resulting in a high signal.

Therefore, when an IP receptor agonist is added, cAMP levels rise, and the assay signal decreases. When RO3244794 successfully antagonizes the agonist, cAMP levels remain low, and the assay signal stays high.

Quantitative Data Summary

The following tables summarize the binding affinities and functional potencies of RO3244794 from published studies.

Table 1: Binding Affinity of RO3244794 for the IP Receptor

System	pKi	Reference
Human Platelets	7.7 ± 0.03	[2][3]
Recombinant Human IP Receptor	6.9 ± 0.1	[2][3]

Table 2: Functional Antagonist Potency of RO3244794

System	Agonist	pIC50	Antagonist Affinity (pKi)	Reference
CHO-K1 cells expressing human IP receptor	cPGI2	6.5 ± 0.06	8.5 ± 0.11	[2]

Signaling Pathway and Experimental Workflow Diagrams

Below are diagrams illustrating the key pathways and workflows relevant to RO3244794 cAMP assays.

Figure 1. IP Receptor Signaling Pathway.

Figure 2. General Experimental Workflow.

Troubleshooting Unexpected Results

The following guide addresses common unexpected outcomes when performing cAMP assays with RO3244794.

Issue 1: No inhibition of agonist-stimulated cAMP by RO3244794.

This is indicated by the assay signal remaining low across all concentrations of RO3244794, similar to the agonist-only control.

Figure 3. Troubleshooting No Inhibition.

• Potential Cause A: Degraded or inactive RO3244794.

  • Troubleshooting:

    • Prepare a fresh stock solution of RO3244794.

    • Verify the correct solvent is being used and that the compound is fully dissolved.

    • Ensure the compound has been stored correctly, protected from light and moisture at the recommended temperature.

• Potential Cause B: Agonist concentration is too high.

  • Troubleshooting:

    • An excessively high concentration of the IP receptor agonist can make it difficult for a competitive antagonist to inhibit the response.

    • Perform a full dose-response curve for your agonist to accurately determine its EC50 and EC80 values.

    • For antagonist assays, use the agonist at a concentration between its EC50 and EC80.[6]

• Potential Cause C: RO3244794 concentration is too low.

  • Troubleshooting:

    • Based on its reported potency (pIC50 ~6.5), ensure your concentration range for RO3244794 is appropriate to observe an inhibitory effect. A typical range might be from 1 nM to 100 µM.

• Potential Cause D: Issues with the cell system.

  • Troubleshooting:

    • Confirm that the cells are healthy and are expressing the IP receptor. Passage number can affect receptor expression and cell health.

    • Ensure the cell density is optimal. Too many cells can lead to a very strong agonist response that is difficult to inhibit.[6][13][14]

Issue 2: High variability or poor reproducibility in results.

This manifests as large error bars and inconsistent IC50 values between experiments.

• Potential Cause A: Inconsistent cell handling.

  • Troubleshooting:

    • Ensure cells are at a consistent confluency (e.g., 80-90%) before harvesting.[15]

    • Handle cells gently to maintain viability.

    • Use a consistent cell counting method and ensure even cell distribution in the assay plate.

• Potential Cause B: Problems with the phosphodiesterase (PDE) inhibitor.

  • Troubleshooting:

    • PDEs are enzymes that degrade cAMP. A PDE inhibitor (like IBMX) is crucial for allowing cAMP to accumulate to detectable levels.[6][16]

    • Ensure the PDE inhibitor is fresh and used at an optimal concentration (e.g., 0.1-0.5 mM for IBMX).[6] Inconsistent PDE inhibition can lead to variable cAMP levels.

• Potential Cause C: Assay signal is outside the optimal range of the standard curve.

  • Troubleshooting:

    • Always run a cAMP standard curve with every experiment.

    • Adjust cell number or agonist concentration to ensure that the assay signals (both maximal and minimal) fall within the linear range of the standard curve. Signals at the very top or bottom of the curve are more prone to variability.[6]

Issue 3: RO3244794 appears to increase cAMP levels.

This is a highly unexpected result for a competitive antagonist.

• Potential Cause A: Off-target effects.

  • Troubleshooting:

    • While RO3244794 is reported to be highly selective for the IP receptor, at very high concentrations it may interact with other targets.[2][3]

    • Review the literature for any known off-target activities of RO3244794 that could lead to cAMP production.

    • Test RO3244794 in a parental cell line that does not express the IP receptor. An increase in cAMP in these cells would confirm an off-target effect.

• Potential Cause B: Compound properties interfering with the assay.

  • Troubleshooting:

    • Some compounds can be autofluorescent or interfere with the detection chemistry of HTRF or AlphaScreen assays.

    • Run a control where RO3244794 is added to the assay in the absence of cells to check for direct interference with the assay reagents.

• Potential Cause C: Experimental artifact.

  • Troubleshooting:

    • Carefully review the experimental protocol for any potential errors in reagent addition.

    • Ensure that the observed effect is dose-dependent. A sporadic increase at a single concentration may be an outlier.

Experimental Protocols

Protocol 1: Functional Antagonism of IP Receptor in a cAMP Assay

This protocol is a generalized procedure based on common practices for HTRF or AlphaScreen cAMP assays. Specific details may need to be optimized for your cell line and assay kit.

1. Cell Preparation:

• Culture CHO-K1 cells stably expressing the human IP receptor in appropriate media.

• Harvest cells when they reach 80-90% confluency.

• Wash the cells with a buffered salt solution (e.g., HBSS) and resuspend them in stimulation buffer containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX).

• Determine cell density and adjust to the optimized concentration (e.g., 2,000-10,000 cells/well).

2. Assay Procedure (384-well plate format):

• Dispense 5 µL of the cell suspension into each well of the assay plate.

• Prepare serial dilutions of RO3244794 in stimulation buffer. Add 2.5 µL of the RO3244794 dilutions to the appropriate wells.

• Prepare the IP receptor agonist (e.g., cPGI2 or iloprost) at a concentration that gives 80% of the maximal response (EC80). Add 2.5 µL of the agonist solution to all wells except the basal control.

• Incubate the plate at room temperature for 30 minutes.

3. Detection:

• Following the manufacturer's instructions for your specific cAMP assay kit (e.g., Cisbio HTRF or PerkinElmer AlphaScreen), prepare the detection reagents.

• Add the detection reagents (which include a cell lysis buffer) to each well.

• Incubate the plate at room temperature for 60 minutes, protected from light.

• Read the plate on a compatible microplate reader.

4. Data Analysis:

• Generate a cAMP standard curve.

• Convert the raw assay signals to cAMP concentrations using the standard curve.

• Plot the percent inhibition of the agonist response versus the log concentration of RO3244794.

• Use a non-linear regression analysis to determine the IC50 value of RO3244794.

References

• 1. Prostacyclin receptor - Wikipedia [en.wikipedia.org]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel signaling pathways promote a paracrine wave of prostacyclin-induced vascular smooth muscle differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prostacyclin Analogues Stimulate Receptor-mediated cAMP Synthesis and ATP Release from Rabbit and Human Erythrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. resources.revvity.com [resources.revvity.com]
• 8. revvity.com [revvity.com]
• 9. The Use of AlphaScreen Technology in HTS: Current Status - PMC [pmc.ncbi.nlm.nih.gov]
• 10. revvity.com [revvity.com]
• 11. Figure 1. [Principles of the HTRF cAMP...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. resources.revvity.com [resources.revvity.com]
• 14. biocompare.com [biocompare.com]
• 15. resources.revvity.com [resources.revvity.com]
• 16. CV Pharmacology | Phosphodiesterase Inhibitors [cvpharmacology.com]

Best practices for handling and storing RO3244794

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling and storing RO3244794, a potent and selective prostacyclin (IP) receptor antagonist.[1][2] This guide includes troubleshooting advice and frequently asked questions to ensure the integrity and optimal performance of the compound in your experiments.

Storage and Handling Guidelines

Proper storage and handling of RO3244794 are critical for maintaining its stability and efficacy. Below is a summary of recommended conditions based on available data.

Form	Storage Temperature	Duration	Special Conditions
Powder	-20°C	Up to 3 years[3]	Keep dry and protected from light.[2]
0-4°C	Short-term (days to weeks)[2]	Keep dry and protected from light.[1][2]
In Solvent	-80°C	Up to 1 year[3]	Protect from light.[1]
-20°C	Up to 1 month[1]	Protect from light.[1]

Note: Always refer to the manufacturer's specific recommendations provided with your product vial.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of RO3244794.

Issue 1: Difficulty Dissolving RO3244794 in DMSO.

• Question: I am having trouble dissolving RO3244794 powder in DMSO. What could be the cause and how can I resolve it?

• Answer:

  • Hygroscopic DMSO: DMSO is hygroscopic and can absorb moisture from the air, which can significantly impact the solubility of RO3244794.[1] Always use freshly opened, anhydrous DMSO for preparing your stock solutions.

  • Sonication: Sonication is recommended to aid in the dissolution of RO3244794 in DMSO.[3]

  • Concentration: Be mindful of the desired concentration. While solubilities of up to 50 mg/mL (110.76 mM) have been reported with ultrasonic assistance, lower concentrations may be easier to achieve.[1]

Issue 2: Inconsistent Experimental Results.

• Question: My experimental results using RO3244794 are inconsistent. What are the potential causes related to the compound itself?

• Answer:

  • Improper Storage: Ensure that both the powder and stock solutions have been stored according to the recommended conditions to prevent degradation. Exposure to light and moisture can affect the compound's stability.[1][2]

  • Stock Solution Age: If using older stock solutions, consider preparing a fresh batch, as the stability of RO3244794 in solvent is time-limited.[1][3]

  • Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles for your stock solutions. Aliquoting the stock solution into smaller, single-use volumes upon preparation is highly recommended.

Frequently Asked Questions (FAQs)

Q1: What is RO3244794 and what is its mechanism of action?

A1: RO3244794 is a potent and selective antagonist of the prostacyclin (IP) receptor.[1][2][3] It functions by competitively binding to the IP receptor, thereby blocking the physiological effects of prostacyclin (PGI2) and its analogs.[4] This makes it a valuable tool for studying the roles of the IP receptor in various physiological and pathological processes, such as inflammation and pain.[1][4]

Q2: What is the molecular weight and chemical formula of RO3244794?

A2: The molecular weight of RO3244794 is 451.42 g/mol , and its chemical formula is C25H19F2NO5.[2][3]

Q3: In which solvents is RO3244794 soluble?

A3: RO3244794 is soluble in DMSO.[1][3] It is important to use anhydrous DMSO and sonication to achieve complete dissolution, especially at higher concentrations.[1][3]

Q4: How should I prepare stock solutions of RO3244794?

A4: To prepare a stock solution, dissolve the RO3244794 powder in anhydrous DMSO. Sonication is recommended to facilitate dissolution.[3] Once dissolved, it is best practice to aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles and store them at -80°C for long-term stability.[1][3]

Experimental Workflow and Signaling Pathway

Experimental Workflow for Preparing RO3244794 Stock Solution

Caption: Workflow for preparing and storing RO3244794 stock solutions.

Signaling Pathway of Prostacyclin (PGI2) and Inhibition by RO3244794

Caption: RO3244794 blocks PGI2 binding to the IP receptor, inhibiting downstream signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. RO3244794 | Prostaglandin Receptor | TargetMol [targetmol.com]
• 4. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Variability in In Vivo Studies with RO3244794

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing RO3244794 in in vivo studies. The information herein is designed to address specific issues that may arise during experimentation and to help mitigate variability in your results.

Frequently Asked Questions (FAQs)

Q1: What is RO3244794 and what is its primary mechanism of action?

A1: RO3244794 is a potent and selective antagonist of the prostacyclin (PGI₂) receptor, also known as the IP receptor.[1][2][3] Prostacyclin is a lipid molecule that mediates its effects through the G protein-coupled IP receptor.[1] By blocking this receptor, RO3244794 can inhibit the physiological and pathological processes mediated by prostacyclin, such as vasodilation, inflammation, and pain signaling.[1][3]

Q2: What are the key binding affinities and functional potencies of RO3244794?

A2: The binding affinity (pKi) and functional antagonism (pIC50) of RO3244794 have been determined in various systems. A summary of these values is presented below.

Parameter	System	Value
Receptor Binding Affinity (pKi)	Human Platelets	7.7 ± 0.03
Recombinant Human IP Receptor	6.9 ± 0.1
Functional Antagonism (pKi)	CHO-K1 cells expressing human IP receptor	8.5 ± 0.11
Functional Antagonism (pIC50)	Attenuation of cAMP accumulation	6.5 ± 0.06
Table 1: Binding Affinity and Functional Potency of RO3244794.[1]

Q3: How selective is RO3244794 for the IP receptor?

A3: RO3244794 is highly selective for the IP receptor.[1][3] In a screening panel of 51 receptors, it only showed weak affinities at the EP₁, EP₃, EP₄, and TP prostanoid receptor subtypes, with pKi values ranging from <5 to 5.74.[1][3]

Q4: What are the general pharmacokinetic properties of RO3244794 in rats?

A4: RO3244794 exhibits favorable pharmacokinetic properties, including good oral bioavailability.

Parameter	Value
Oral Bioavailability	50.8%
Plasma Half-life	Longer than RO1138452
Plasma Protein Binding	High
Table 2: Pharmacokinetic Properties of RO3244794 in Rats.[1]

Troubleshooting Guide

Q5: We are observing high variability in the efficacy of RO3244794 in our in vivo pain/inflammation model. What are the potential causes and solutions?

A5: High variability in in vivo studies can stem from multiple factors, ranging from compound formulation to the experimental model itself.[4][5] Below is a troubleshooting guide to address this issue.

Potential Cause	Recommended Solution
Compound Formulation and Administration
Inconsistent Formulation	Prepare fresh formulations for each experiment. Ensure the compound is fully solubilized. RO3244794 is soluble in DMSO.[6][7] For in vivo use, further dilution in appropriate vehicles like corn oil or saline with solubilizing agents may be necessary.[8]
Improper Administration	Ensure consistent and accurate administration techniques (e.g., oral gavage, intraperitoneal injection).[4] Verify the dose volume and concentration for each animal.
Compound Stability	Store the stock solution of RO3244794 at -20°C or -80°C and protect it from light to prevent degradation.[2]
Pharmacokinetics and Pharmacodynamics
Insufficient Drug Exposure	Although RO3244794 has good oral bioavailability, factors like diet, stress, or microbiome differences can affect absorption.[9] Consider performing a pilot pharmacokinetic study in your specific animal model to confirm adequate plasma concentrations are reached.
Timing of Efficacy Assessment	The timing of your endpoint measurement should align with the peak plasma concentration and the duration of action of RO3244794. Assess target engagement at various time points post-dose.
Animal Model and Biological Factors
Inter-animal Variability	Biological variability is inherent in animal studies.[5] Ensure that animals are age- and sex-matched and are housed under identical conditions. Increase the number of animals per group to improve statistical power.
Model-Specific Factors	The inflammatory or pain response in your chosen model may have high intrinsic variability. Ensure the model is well-established in your lab and that baseline responses are consistent.

Experimental Protocols

Protocol 1: Carrageenan-Induced Paw Edema and Mechanical Hyperalgesia in Rats

This protocol is adapted from studies demonstrating the anti-inflammatory and analgesic effects of RO3244794.[1]

• Animals: Male Sprague-Dawley rats.

• Acclimatization: Acclimatize animals for at least 3 days before the experiment.

• Baseline Measurement: Measure the paw volume (plethysmometer) and mechanical withdrawal threshold (von Frey filaments) of the right hind paw before any treatment.

• Compound Administration: Administer RO3244794 or vehicle orally (p.o.) at desired doses (e.g., 0.3–30 mg/kg).[1]

• Induction of Inflammation: One hour after compound administration, inject 1% carrageenan in saline into the plantar surface of the right hind paw.

• Efficacy Assessment:

  • Edema: Measure paw volume 3 hours post-carrageenan injection.

  • Hyperalgesia: Measure the mechanical withdrawal threshold 3 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage reduction in edema and the reversal of hyperalgesia compared to the vehicle-treated group.[1]

Visualizations

Caption: Mechanism of action of RO3244794 as an IP receptor antagonist.

Caption: General workflow for an in vivo efficacy study with RO3244794.

Caption: A logical approach to troubleshooting variability in RO3244794 studies.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Variability in in vivo studies: Defining the upper limit of performance for predictions of systemic effect levels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RO3244794 | Prostaglandin Receptor | TargetMol [targetmol.com]
• 7. medkoo.com [medkoo.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Analyzing the Potential Root Causes of Variability of Pharmacokinetics in Preclinical Species - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: RO3244794 Dosage and Administration in Rat Models

This technical support guide provides troubleshooting information and frequently asked questions (FAQs) for researchers utilizing the selective prostacyclin (IP) receptor antagonist, RO3244794, in different rat strains. The information is intended for researchers, scientists, and drug development professionals to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for RO3244794?

A1: RO3244794 is a potent and highly selective antagonist of the prostacyclin (PGI₂) receptor, also known as the IP receptor.[1][2] The IP receptor is a G-protein coupled receptor (GPCR) that, upon activation by PGI₂, primarily couples to the Gs alpha subunit (Gαs).[3] This activation stimulates adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[3] By blocking this interaction, RO3244794 inhibits the signaling cascade responsible for various physiological effects mediated by PGI₂, including vasodilation, inhibition of platelet aggregation, and modulation of pain and inflammation.[1][2]

Q2: Are there established dosage differences for RO3244794 between Sprague-Dawley and Wistar rats?

Q3: What are the reported effective oral dose ranges for RO3244794 in rats?

A3: In studies investigating the analgesic and anti-inflammatory effects of RO3244794, oral (p.o.) doses have been shown to be effective in the range of 0.3 to 30 mg/kg in both Sprague-Dawley and Wistar rats.[1][2] The specific dose will depend on the experimental model and the desired level of receptor antagonism.

Q4: How should I prepare RO3244794 for oral administration?

A4: For oral gavage, RO3244794 can be formulated as a suspension in a suitable vehicle. A common vehicle is an aqueous solution containing a suspending agent such as methylcellulose (B11928114) or carboxymethyl cellulose. It is recommended to prepare the dosing solution fresh on the day of the experiment to ensure homogeneity and stability.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Variability in experimental results between individual rats of the same strain.	Individual differences in metabolism. Animal handling stress. Inconsistent dosing volume or technique.	Ensure consistent and proper oral gavage technique for all animals. Minimize stress during handling and dosing. Increase the number of animals per group to account for individual variability.
Lower than expected efficacy in Wistar rats compared to Sprague-Dawley rats at the same dose.	Faster metabolism of RO3244794 in Wistar rats due to higher expression of CYP enzymes.	Consider a pilot dose-response study in Wistar rats to determine the optimal dose. It may be necessary to increase the dose for Wistar rats to achieve the same plasma concentration and therapeutic effect observed in Sprague-Dawley rats.
Precipitation of the compound in the dosing formulation.	Poor solubility of RO3244794 in the chosen vehicle.	Ensure the vehicle is appropriate for the compound. Gentle warming or sonication may aid in dissolution, but ensure the compound is stable under these conditions. Prepare the formulation fresh before each use.
Adverse effects observed at higher doses.	Potential off-target effects or toxicity at high concentrations.	If adverse effects are observed, reduce the dose. Conduct a dose-escalation study to determine the maximum tolerated dose in the specific rat strain being used.

Quantitative Data Summary

The following table summarizes the pharmacokinetic parameters of RO3244794 in male Sprague-Dawley rats following a single intravenous (i.v.) administration of 5 mg/kg.

Parameter	Value	Unit
Total Plasma Concentration (1 hr post-dose)	3.57	µg/mL
Free Plasma Concentration (1 hr post-dose)	0.005	µg/mL
Oral Bioavailability	50.8	%

Data from Bley et al., 2006.[1]

Experimental Protocols

Protocol 1: Pharmacokinetic Study of Orally Administered RO3244794 in Rats

Objective: To determine the pharmacokinetic profile of RO3244794 following oral administration.

Materials:

• RO3244794

• Vehicle (e.g., 0.5% methylcellulose in water)

• Male Sprague-Dawley or Wistar rats (8-10 weeks old)

• Oral gavage needles (18-20 gauge)

• Syringes

• Blood collection tubes (e.g., with EDTA)

• Centrifuge

• Analytical equipment for drug concentration measurement (e.g., LC-MS/MS)

Procedure:

• Animal Acclimation: Acclimate rats to the housing conditions for at least one week prior to the experiment.

• Fasting: Fast the rats overnight (approximately 12 hours) before dosing, with free access to water.

• Dosing Formulation: Prepare a suspension of RO3244794 in the chosen vehicle at the desired concentration. Ensure the suspension is homogenous.

• Administration: Administer a single oral dose of the RO3244794 suspension to each rat via oral gavage. The volume should be based on the animal's body weight (e.g., 5 mL/kg).

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from a suitable site (e.g., tail vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma samples to determine the concentration of RO3244794 using a validated analytical method.

• Data Analysis: Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

Protocol 2: Carrageenan-Induced Paw Edema Model in Rats

Objective: To evaluate the anti-inflammatory efficacy of RO3244794.

Materials:

• RO3244794

• Vehicle

• Carrageenan (1% w/v in sterile saline)

• Male Sprague-Dawley or Wistar rats (150-200 g)

• Pletysmometer

• Syringes and needles (27-gauge)

Procedure:

• Animal Acclimation: Acclimate rats for at least one week.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Drug Administration: Administer RO3244794 (e.g., 0.3-30 mg/kg, p.o.) or vehicle to the respective groups of rats.

• Induction of Edema: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

Visualizations

Signaling Pathway of the Prostacyclin (IP) Receptor

Caption: Prostacyclin (IP) receptor signaling pathway and the inhibitory action of RO3244794.

Experimental Workflow for a Pharmacokinetic Study

Caption: A typical experimental workflow for a pharmacokinetic study in rats.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. PROSTACYCLIN RECEPTOR REGULATION --- FROM TRANSCRIPTION TO TRAFFICKING - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Selectivity of Prostacyclin Receptor Antagonists: RO3244794 vs. RO1138452

For researchers, scientists, and professionals in drug development, the selection of a highly selective molecular probe is paramount for the unambiguous elucidation of biological pathways and the development of targeted therapeutics. This guide provides a detailed comparison of the selectivity profiles of two structurally distinct, potent, and selective antagonists of the prostacyclin (IP) receptor: RO3244794 and RO1138452.

Both compounds have been instrumental in characterizing the physiological and pathological roles of the IP receptor, a key player in inflammation, nociception, and cardiovascular regulation.[1] This analysis is based on receptor binding and functional assay data, offering a clear perspective on their respective off-target activities.

Affinity and Potency at the IP Receptor

RO1138452 and RO3244794 are both high-affinity antagonists of the human IP receptor. However, RO1138452 consistently demonstrates higher potency across different experimental systems. In competitive binding assays using human platelets, the pKi of RO1138452 was 9.3, while RO3244794 exhibited a pKi of 7.7.[1][2] A similar trend was observed in a recombinant system using CHO-K1 cells stably expressing the human IP receptor, with pKi values of 8.7 for RO1138452 and 6.9 for RO3244794.[1][2]

Functionally, both compounds inhibit carbaprostacyclin-induced cAMP accumulation. In this assay, RO1138452 also proved to be more potent, with a functional antagonist affinity (pKi) of 9.0, compared to 8.5 for RO3244794.[1][2]

Selectivity Profile Comparison

A key differentiator between these two antagonists lies in their selectivity. While both are potent at the IP receptor, RO3244794 demonstrates a more selective profile. RO1138452 exhibits notable affinity for the imidazoline (B1206853) I2 receptor and the platelet-activating factor (PAF) receptor. In contrast, RO3244794 shows significantly less affinity for a panel of other prostanoid receptors and other targets.[1][2]

Quantitative Selectivity Data

Target	RO3244794 (pKi)	RO1138452 (pKi)
Primary Target
IP Receptor (human platelets)	7.7 ± 0.03	9.3 ± 0.1
IP Receptor (recombinant)	6.9 ± 0.1	8.7 ± 0.06
Functional Antagonism
IP Receptor (cAMP accumulation)	8.5 ± 0.11	9.0 ± 0.06
Off-Target Affinity
EP1 Receptor	< 5	-
EP3 Receptor	5.38	-
EP4 Receptor	5.74	-
TP Receptor	5.09	-
Imidazoline I2 Receptor	-	8.3
PAF Receptor	-	7.9

Data sourced from Bley et al., 2006.[1][2] pKi is the negative logarithm of the inhibition constant.

Signaling Pathway and Experimental Workflow

The IP receptor is a G-protein coupled receptor (GPCR) that, upon activation by its endogenous ligand prostacyclin (PGI2), couples to the Gs alpha subunit. This activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels. RO3244794 and RO1138452 act as competitive antagonists, blocking the binding of PGI2 and thereby inhibiting this signaling cascade.

Caption: IP Receptor Signaling Pathway Antagonism.

The selectivity of these compounds is typically determined through a series of binding and functional assays.

Caption: Experimental Workflow for Selectivity Profiling.

Experimental Protocols

Radioligand Binding Assays

Receptor selectivity was determined by assessing the ability of the compounds to displace specific radioligands from a panel of over 50 receptors. For receptors where significant displacement was observed (e.g., >70% for RO1138452 and >30% for RO3244794 at a 10 µM concentration), full concentration-response curves were generated to determine the inhibition constant (Ki).[2]

• Preparation of Membranes: Membranes were prepared from cells or tissues expressing the target receptor.

• Binding Reaction: Membranes were incubated with a specific radioligand (e.g., [3H]-iloprost for the IP receptor) and various concentrations of the test compound.

• Separation and Detection: Bound and free radioligand were separated by rapid filtration, and the radioactivity of the bound ligand was quantified by liquid scintillation counting.

• Data Analysis: Non-linear regression analysis was used to calculate IC50 values, which were then converted to Ki values using the Cheng-Prusoff equation.

Functional Antagonism Assay (cAMP Accumulation)

The functional antagonism of the IP receptor was assessed by measuring the inhibition of agonist-induced cAMP accumulation in CHO-K1 cells stably expressing the human IP receptor.[1][2]

• Cell Culture: CHO-K1 cells expressing the human IP receptor were cultured to confluence.

• Assay Conditions: Cells were pre-incubated with various concentrations of the antagonist (RO3244794 or RO1138452) before stimulation with a fixed concentration of the IP receptor agonist, carbaprostacyclin.

• cAMP Measurement: The intracellular cAMP levels were quantified using a commercially available enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis: The concentration-dependent inhibition of cAMP production was analyzed to determine the pIC50 values, which were then used to calculate the functional pKi.

Conclusion

Both RO3244794 and RO1138452 are valuable tools for studying the prostacyclin IP receptor. RO1138452 offers higher potency, which may be advantageous in certain experimental contexts. However, for studies requiring the highest degree of selectivity to avoid confounding effects from off-target interactions, particularly with the imidazoline I2 and PAF receptors, RO3244794 is the superior choice. The selection between these two antagonists should be guided by the specific requirements of the research, with careful consideration of their respective potency and selectivity profiles.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Commercially Available IP Receptor Antagonists: RO3244794 and Beyond

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of commercially available IP (prostacyclin) receptor antagonists, with a focus on RO3244794 and its key competitors. The information presented is curated from publicly available scientific literature and is intended to assist researchers in selecting the most appropriate tool for their specific experimental needs.

Introduction to IP Receptor Antagonism

The prostacyclin (PGI₂) receptor, also known as the IP receptor, is a G protein-coupled receptor (GPCR) that plays a crucial role in various physiological processes, including vasodilation, inhibition of platelet aggregation, and inflammation.[1][2] Upon binding of its endogenous ligand PGI₂, the IP receptor couples to the Gs alpha subunit, activating adenylyl cyclase to increase intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[1][2] Dysregulation of the PGI₂/IP receptor signaling pathway is implicated in cardiovascular diseases, inflammatory conditions, and pain. Consequently, potent and selective IP receptor antagonists are invaluable research tools for elucidating the roles of this receptor in health and disease and for the development of novel therapeutics.

This guide focuses on a comparative analysis of RO3244794 against other well-characterized, commercially available IP receptor antagonists, including RO1138452 (also known as CAY10441) and BAY-73-1449.

Quantitative Performance Data

The following tables summarize the binding affinities and functional potencies of the selected IP receptor antagonists based on data from various in vitro assays.

Table 1: Receptor Binding Affinity (pKi)

Compound	Human Platelets	Recombinant Human IP Receptor	Reference(s)
RO3244794	7.7 ± 0.03	6.9 ± 0.1	[3][4][5]
RO1138452 (CAY10441)	9.3 ± 0.1	8.7 ± 0.06	[3][4][6][7]

Higher pKi values indicate greater binding affinity.

Table 2: Functional Antagonist Potency

Compound	Assay Type	Cell Line/System	Agonist	Potency (pKi / pA₂ / pIC₅₀ / pKₑ)	Reference(s)
RO3244794	cAMP Accumulation	CHO-K1 cells (human IP receptor)	Carbaprostacyclin	8.5 ± 0.11 (pKi)	[3][4]
RO1138452 (CAY10441)	cAMP Accumulation	CHO-K1 cells (human IP receptor)	Carbaprostacyclin	9.0 ± 0.06 (pKi)	[3][6]
RO1138452 (CAY10441)	cAMP Accumulation	SH-SY5Y cells	Carbaprostacyclin	8.8 (pKₑ)	[8][9]
RO1138452 (CAY10441)	Vasorelaxation	Human pulmonary artery	Cicaprost	8.20 (pA₂)	[8][9]
BAY-73-1449	cAMP Assay	Human HEL cells	Not Specified	>10 (pIC₅₀, IC₅₀ < 0.1 nM)	[10][11][12]

Higher values indicate greater antagonist potency.

Table 3: Selectivity Profile of RO3244794

Receptor	pKi	Reference(s)
EP₁	< 5	[3][4]
EP₃	5.38	[3][4]
EP₄	5.74	[3][4]
TP	5.09	[3][4]

Lower pKi values against other receptors indicate higher selectivity for the IP receptor. RO1138452 has been reported to have some affinity for I₂ and PAF receptors.[3][4]

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of experimental data. Below are generalized protocols for the key assays cited in this guide.

Radioligand Receptor Binding Assay

This assay measures the ability of a test compound to displace a radiolabeled ligand from the IP receptor.

Materials:

• Cell membranes prepared from human platelets or cells expressing the recombinant human IP receptor.

• Radioligand (e.g., [³H]-Iloprost).

• Test compounds (RO3244794, RO1138452, etc.).

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound in the binding buffer.

• Allow the binding to reach equilibrium (e.g., 60 minutes at room temperature).

• Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold binding buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the Ki values using the Cheng-Prusoff equation.

cAMP Accumulation Functional Assay

This assay determines the ability of an antagonist to inhibit the agonist-induced production of cAMP.

Materials:

• CHO-K1 or SH-SY5Y cells stably expressing the human IP receptor.

• IP receptor agonist (e.g., Carbaprostacyclin, Cicaprost).

• Test compounds (RO3244794, RO1138452, etc.).

• Phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• cAMP assay kit (e.g., HTRF, ELISA, or other detection methods).

Procedure:

• Seed the cells in a multi-well plate and allow them to adhere.

• Pre-incubate the cells with varying concentrations of the test compound for a defined period.

• Stimulate the cells with a fixed concentration of the IP receptor agonist (typically at its EC₈₀) in the presence of a phosphodiesterase inhibitor.

• Incubate for a specified time to allow for cAMP production.

• Lyse the cells and measure the intracellular cAMP concentration using a suitable cAMP assay kit.

• Determine the IC₅₀ values of the antagonists and subsequently calculate their pKi or pA₂ values.

Visualizing the IP Receptor Signaling Pathway and Experimental Workflow

To further clarify the mechanisms and methodologies discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: IP Receptor Signaling Pathway.

Caption: cAMP Accumulation Assay Workflow.

Conclusion

This guide provides a comparative overview of RO3244794 and other commercially available IP receptor antagonists. RO1138452 (CAY10441) demonstrates the highest reported binding affinity and functional potency among the compared small molecules. BAY-73-1449 also appears to be a highly potent antagonist, although detailed binding data is less readily available in the public domain. RO3244794, while having a slightly lower affinity than RO1138452, is a well-characterized and highly selective IP receptor antagonist. The choice of antagonist will ultimately depend on the specific requirements of the experimental setup, including the desired potency, selectivity profile, and the biological system under investigation. The provided data and protocols aim to facilitate this decision-making process for researchers in the field.

References

• 1. scbt.com [scbt.com]
• 2. Molecular recognition and activation of the prostacyclin receptor by anti-pulmonary arterial hypertension drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Investigation of the prostacyclin (IP) receptor antagonist RO1138452 on isolated blood vessel and platelet preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. BAY 73-1449 Datasheet DC Chemicals [dcchemicals.com]
• 12. immune-system-research.com [immune-system-research.com]

A Comparative Guide to Validating the Antagonistic Activity of RO3244794 on the IP Receptor

This guide provides a comprehensive comparison of RO3244794 with other prostacyclin (IP) receptor antagonists, supported by experimental data. It is intended for researchers, scientists, and professionals in drug development interested in the pharmacological characterization of IP receptor ligands.

Introduction to the IP Receptor

The prostacyclin (PGI2) receptor, or IP receptor, is a G-protein coupled receptor (GPCR) that plays a crucial role in various physiological processes.[1] Its endogenous ligand, prostacyclin, is a potent vasodilator and inhibitor of platelet aggregation.[2][3] The activation of the IP receptor primarily involves coupling to the Gs alpha subunit (Gαs), which stimulates adenylyl cyclase to increase intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[2][4] Due to its central role in cardiovascular and inflammatory pathways, the IP receptor is a significant target for therapeutic intervention.[1][4] Antagonists of this receptor, such as RO3244794, are valuable tools for elucidating the physiological functions of PGI2 and hold potential for treating conditions where IP receptor activity is dysregulated.[5][6]

Comparative Analysis of IP Receptor Antagonists

RO3244794 has been characterized as a potent and highly selective antagonist of the IP receptor.[5][7] Its performance is best understood when compared with other known antagonists, such as RO1138452, which was developed from a structurally distinct series.[5][6] While both compounds effectively antagonize the IP receptor, they exhibit different affinity and selectivity profiles.

Data Presentation

The following tables summarize the quantitative data from binding and functional assays, comparing RO3244794 with the alternative antagonist RO1138452.

Table 1: Comparative Binding Affinity of IP Receptor Antagonists

This table displays the receptor binding affinities (pKi) of RO3244794 and RO1138452 for the IP receptor in two different biological systems. The pKi value is the negative logarithm of the inhibitory constant (Ki), with higher values indicating greater binding affinity.

Compound	Human Platelets (pKi ± SEM)	Recombinant Human IP Receptor (pKi ± SEM)
RO3244794	7.7 ± 0.03[5][6]	6.9 ± 0.1[5][6]
RO1138452	9.3 ± 0.1[5][6]	8.7 ± 0.06[5][6]

Table 2: Functional Antagonism at the Human IP Receptor

This table presents the functional antagonist affinities (pKi) derived from cAMP accumulation assays. These values indicate the potency of the compounds in inhibiting the receptor's signaling function in response to an agonist.

Compound	Functional Antagonist Affinity (pKi ± SEM)
RO3244794	8.5 ± 0.11[5][6]
RO1138452	9.0 ± 0.06[5][6]

Table 3: Selectivity Profile Against Other Prostanoid Receptors

This table highlights the selectivity of RO3244794 and RO1138452 by showing their binding affinities (pKi) for a panel of other prostanoid receptors (EP, TP) and non-prostanoid receptors (I2, PAF). Higher pKi values indicate stronger binding. RO3244794 demonstrates superior selectivity for the IP receptor.

Receptor	RO3244794 (pKi)	RO1138452 (pKi)
EP1	< 5[5][6]	-
EP3	5.38[5][6]	-
EP4	5.74[5][6]	-
TP	5.09[5][6]	-
I2 Imidazoline	-	8.3[5][6]
PAF	-	7.9[5][6]

Signaling Pathways and Experimental Workflows

Visual diagrams are provided below to illustrate the IP receptor signaling cascade and a typical experimental workflow for validating antagonist activity.

Caption: IP Receptor signaling pathway and mechanism of antagonism.

Caption: Workflow for validating the activity of an IP receptor antagonist.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of antagonist activity. The following are standard protocols used in the characterization of compounds like RO3244794.

Radioligand Binding Assay

This assay quantifies the affinity of a test compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

• Preparation of Membranes: Membranes are prepared from cells stably expressing the human IP receptor (e.g., CHO-K1 cells) or from tissues with high receptor density, such as human platelets.[6]

• Incubation: A fixed concentration of a radiolabeled IP receptor agonist (e.g., [3H]-iloprost) is incubated with the membrane preparation in a suitable buffer.[6]

• Competition: Increasing concentrations of the unlabeled antagonist (e.g., RO3244794) are added to compete with the radioligand for binding to the IP receptor.

• Separation and Counting: The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand. The radioactivity retained on the filters is then measured using liquid scintillation counting.

• Data Analysis: The concentration of the antagonist that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation, and this is often expressed as the pKi (-log Ki).[6]

Functional Assay: cAMP Accumulation

This assay measures the ability of an antagonist to inhibit the functional response of the IP receptor, which is an increase in intracellular cAMP upon agonist stimulation.

• Cell Culture: CHO-K1 cells stably expressing the human IP receptor are cultured to confluence in appropriate media.[5][6]

• Pre-incubation: Cells are pre-incubated with various concentrations of the antagonist (e.g., RO3244794) for a defined period. A phosphodiesterase inhibitor is typically included to prevent cAMP degradation.

• Agonist Stimulation: The cells are then stimulated with a fixed concentration of an IP receptor agonist, such as carbaprostacyclin (cPGI2), to induce cAMP production.[5][6]

• Lysis and Detection: The reaction is stopped, and the cells are lysed. The intracellular cAMP levels are quantified using a competitive immunoassay, often employing techniques like Homogeneous Time Resolved Fluorescence (HTRF) or ELISA.

• Data Analysis: The concentration-response curves for the antagonist are plotted to determine the IC50 value for the inhibition of agonist-induced cAMP accumulation. Functional affinity estimates (pKi or pA2) are then calculated.[6]

Conclusion

The experimental data robustly validate RO3244794 as a potent and selective antagonist of the prostacyclin IP receptor.[5][6] While RO1138452 exhibits higher binding affinity, RO3244794 demonstrates a superior selectivity profile, with negligible affinity for other tested prostanoid receptors.[5][6] This high selectivity makes RO3244794 a more precise pharmacological tool for investigating the specific roles of the IP receptor in health and disease, and a promising candidate for therapeutic development where targeted IP receptor blockade is desired. The provided protocols and workflows offer a standardized framework for the continued evaluation of this and other IP receptor modulators.

References

• 1. What are PGI2 receptor antagonists and how do they work? [synapse.patsnap.com]
• 2. scbt.com [scbt.com]
• 3. news-medical.net [news-medical.net]
• 4. PROSTACYCLIN RECEPTOR REGULATION --- FROM TRANSCRIPTION TO TRAFFICKING - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Comparative Analysis of RO3244794 Cross-Reactivity with Prostanoid Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding affinity of RO3244794 across various prostanoid receptors, offering insights into its selectivity profile. The data presented is compiled from in vitro pharmacological studies to support research and development decisions.

Summary of Cross-Reactivity Data

RO3244794 has been identified as a potent and highly selective antagonist for the prostacyclin (IP) receptor.[1][2] Its cross-reactivity with other prostanoid receptors, including the prostaglandin (B15479496) E receptors (EP), has been evaluated to determine its specificity. The following table summarizes the binding affinities of RO3244794 for a panel of human prostanoid receptors.

Receptor Subtype	Binding Affinity (pKi)
IP	8.5 ± 0.11
EP1	< 5
EP3	5.38
EP4	5.74
TP	5.09

Data sourced from functional antagonism studies measuring inhibition of carbaprostacyclin-induced cAMP accumulation in CHO-K1 cells stably expressing the human IP receptor and receptor binding assays for other prostanoid subtypes.[1][2]

The data clearly indicates that RO3244794 possesses significantly higher affinity for the IP receptor compared to the other prostanoid receptors tested. The pKi value at the IP receptor is substantially greater, indicating a much stronger binding interaction. For the EP1, EP3, EP4, and TP receptors, the compound displays markedly weaker affinities.[1][2]

Experimental Protocols

The quantitative data presented in this guide is based on established in vitro pharmacological assays. The following are detailed methodologies for the key experiments cited.

Radioligand Binding Assays for EP1, EP3, EP4, and TP Receptors

Receptor binding assays were conducted to determine the affinity of RO3244794 for various prostanoid receptors. These experiments typically involve the use of cell membranes prepared from cell lines stably expressing the specific human prostanoid receptor subtype.

• Membrane Preparation: Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK) 293 cells stably transfected with the human receptor of interest (e.g., EP1, EP3, EP4, or TP) are harvested. The cells are then homogenized in a cold buffer and centrifuged to pellet the cell membranes. The resulting membrane preparations are stored at -80°C until use.

• Competitive Binding Assay: The assay is performed in a multi-well plate format. A constant concentration of a specific radioligand for each receptor subtype is incubated with the cell membrane preparation in the presence of increasing concentrations of the unlabeled test compound (RO3244794).

• Incubation and Filtration: The mixture is incubated to allow for binding to reach equilibrium. The incubation is terminated by rapid filtration through a glass fiber filter plate, which traps the membrane-bound radioligand while allowing the unbound radioligand to pass through. The filters are then washed with cold buffer to remove any non-specifically bound radioactivity.

• Quantification: The radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis: The data is analyzed using non-linear regression to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). The IC50 values are then converted to Ki values using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

Functional Antagonism Assay for the IP Receptor (cAMP Accumulation)

The functional activity of RO3244794 as an IP receptor antagonist was assessed by measuring its ability to inhibit agonist-induced cyclic AMP (cAMP) accumulation.

• Cell Culture: CHO-K1 cells stably expressing the human IP receptor are cultured in appropriate media.

• cAMP Accumulation Assay: The cells are pre-incubated with various concentrations of RO3244794. Subsequently, a fixed concentration of an IP receptor agonist (e.g., carbaprostacyclin) is added to stimulate cAMP production.

• Lysis and Detection: After a defined incubation period, the cells are lysed, and the intracellular cAMP levels are measured using a commercially available cAMP assay kit, often based on competitive enzyme-linked immunosorbent assay (ELISA) or time-resolved fluorescence resonance energy transfer (TR-FRET).

• Data Analysis: The antagonist affinities (pKi) are calculated from the IC50 values obtained from the concentration-response curves for the inhibition of agonist-induced cAMP accumulation.[1][2]

Visualizing Prostanoid Receptor Interaction

The following diagrams illustrate the relevant biological pathway and the experimental approach to understanding the cross-reactivity of RO3244794.

Caption: Prostacyclin (IP) Receptor Signaling Pathway and the antagonistic action of RO3244794.

Caption: Experimental workflow for determining the cross-reactivity profile of a compound.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of RO3244794 and CAY10441: Potent and Selective IP Receptor Antagonists

For researchers and professionals in drug development, the selection of appropriate pharmacological tools is paramount for advancing our understanding of biological pathways and for the discovery of new therapeutic agents. This guide provides a detailed, data-driven comparison of two widely used prostacyclin (IP) receptor antagonists: RO3244794 and CAY10441 (also known as RO1138452). Both compounds are potent and selective antagonists of the IP receptor, a G-protein coupled receptor involved in various physiological processes including vasodilation, inhibition of platelet aggregation, inflammation, and pain.[1][2][3]

Quantitative Data Summary

The following tables summarize the key quantitative data for RO3244794 and CAY10441, facilitating a direct comparison of their biochemical and pharmacological properties.

Table 1: In Vitro Binding Affinity and Functional Antagonism

Parameter	RO3244794	CAY10441 / RO1138452	Reference
Binding Affinity (pKi)
Human Platelets	7.7 ± 0.03	9.3 ± 0.1	[1][2]
Recombinant Human IP Receptor	6.9 ± 0.1	8.7 ± 0.06	[1][2]
Functional Antagonism (cAMP Assay)
pIC50	6.5 ± 0.06	7.0 ± 0.07	[1]
pKi (functional estimate)	8.5 ± 0.11	9.0 ± 0.06	[1][2]

Table 2: Receptor Selectivity Profile (pKi)

Receptor	RO3244794	CAY10441 / RO1138452	Reference
Prostanoid Receptors
EP1	< 5	-	[1][2]
EP3	5.38	-	[1][2]
EP4	5.74	-	[1][2]
TP	5.09	-	[1][2]
Other Receptors
Imidazoline I2	No Activity	8.3	[1][2]
Platelet-Activating Factor (PAF)	No Activity	7.9	[1][2]

Table 3: In Vivo Efficacy

Assay	RO3244794	CAY10441 / RO1138452	Reference
Acetic Acid-Induced Abdominal Constrictions (i.v.)	Significant reduction at 1–30 mg/kg	Significant reduction at 1–10 mg/kg	[1][2]
Carrageenan-Induced Mechanical Hyperalgesia (p.o.)	Significant reduction at 0.3–30 mg/kg	Significant reduction at 3–100 mg/kg	[1][2]
Carrageenan-Induced Edema Formation (p.o.)	Significant reduction at 0.3–10 mg/kg	Significant reduction at 3–100 mg/kg	[1][2]

Signaling Pathway and Experimental Workflow

The primary signaling pathway for the prostacyclin (IP) receptor involves its coupling to Gs proteins, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).[3][4] Both RO3244794 and CAY10441 act by competitively antagonizing the binding of prostacyclin (PGI2) and its analogs to the IP receptor, thereby inhibiting this signaling cascade.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prostacyclin receptor - Wikipedia [en.wikipedia.org]
• 4. Molecular recognition and activation of the prostacyclin receptor by anti-pulmonary arterial hypertension drugs - PMC [pmc.ncbi.nlm.nih.gov]

Experimental Validation of RO3244794's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the experimental data validating the mechanism of action of RO3244794, a potent and selective antagonist of the prostacyclin (IP) receptor. Its performance is compared with RO1138452, another well-characterized, structurally distinct IP receptor antagonist. This document synthesizes key experimental findings and provides detailed methodologies to support further research and development in this area.

Mechanism of Action: Prostacyclin Receptor Antagonism

Prostacyclin (PGI₂) is a lipid mediator that exerts its effects by binding to the IP receptor, a G protein-coupled receptor (GPCR).[1][2] Activation of the IP receptor is primarily coupled to the Gs alpha subunit, leading to the stimulation of adenylyl cyclase, which in turn increases intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[1] This signaling cascade is involved in various physiological processes, including vasodilation, inhibition of platelet aggregation, and modulation of inflammation and pain.[1][2][3]

RO3244794 acts as a competitive antagonist at the IP receptor, blocking the binding of prostacyclin and its analogs, thereby inhibiting the downstream signaling pathway. This antagonistic action is the basis for its potential therapeutic effects as an analgesic and anti-inflammatory agent.[1][3][4]

Comparative Analysis of IP Receptor Antagonists

The following tables summarize the quantitative data from various in vitro and in vivo studies, comparing the potency, selectivity, and functional activity of RO3244794 and RO1138452.

Table 1: In Vitro Receptor Binding Affinity (pKi)

Compound	Human Platelets	Recombinant Human IP Receptor
RO3244794	7.7 ± 0.03[1][3]	6.9 ± 0.1[1][3]
RO1138452	9.3 ± 0.1[1][3]	8.7 ± 0.06[1][3]

Table 2: In Vitro Functional Antagonist Affinity (pKi / pIC50)

Compound	Assay System	Agonist	Measured Effect	Antagonist Affinity
RO3244794	CHO-K1 cells expressing human IP receptor	Carbaprostacyclin	Inhibition of cAMP accumulation	pKi = 8.5 ± 0.11[1][3] / pIC50 = 6.5 ± 0.06[1]
RO1138452	CHO-K1 cells expressing human IP receptor	Carbaprostacyclin	Inhibition of cAMP accumulation	pKi = 9.0 ± 0.06[1][3] / pIC50 = 7.0 ± 0.07[1]

Table 3: Selectivity Profile Against Other Prostanoid Receptors (pKi)

Compound	EP₁	EP₃	EP₄	TP
RO3244794	<5[1][3]	5.38[1][3]	5.74[1][3]	5.09[1][3]
RO1138452	Not specified (low affinity)	Not specified (low affinity)	Not specified (low affinity)	Not specified (low affinity)

Note: A higher pKi or pIC50 value indicates greater potency.

Table 4: In Vivo Efficacy in a Model of Inflammatory Pain (Carrageenan-induced Hyperalgesia)

Compound	Route of Administration	Effective Dose Range (mg/kg)
RO3244794	Oral (p.o.)	0.3 - 30[1][3]
RO1138452	Oral (p.o.)	3 - 100[1][3]

Experimental Protocols

Radioligand Binding Assays

Objective: To determine the binding affinity of the compounds for the IP receptor.

Methodology:

• Membrane Preparation: Membranes were prepared from human platelets or from cells recombinantly expressing the human IP receptor.

• Radioligand: [³H]-iloprost, a stable prostacyclin analog, was used as the radioligand.

• Assay: Membranes were incubated with a fixed concentration of the radioligand and varying concentrations of the test compound (RO3244794 or RO1138452).

• Separation: Bound and free radioligand were separated by rapid filtration through glass fiber filters.

• Detection: The amount of bound radioactivity was quantified by liquid scintillation counting.

• Data Analysis: The inhibition constant (Ki) was calculated from the IC50 value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation. The pKi is the negative logarithm of the Ki.

Functional Antagonism Assay (cAMP Accumulation)

Objective: To assess the functional antagonist activity of the compounds by measuring their ability to inhibit agonist-induced cAMP production.

Methodology:

• Cell Culture: Chinese Hamster Ovary (CHO-K1) cells stably expressing the human IP receptor were used.[1][3]

• Incubation: Cells were pre-incubated with various concentrations of the antagonist (RO3244794 or RO1138452).

• Agonist Stimulation: The cells were then stimulated with a fixed concentration of an IP receptor agonist, such as carbaprostacyclin or cicaprost, to induce cAMP production.[1]

• cAMP Measurement: Intracellular cAMP levels were measured using a commercially available assay kit (e.g., a competitive binding assay or an enzyme-linked immunosorbent assay - ELISA).

• Data Analysis: The concentration-response curves for the antagonist were plotted, and the IC50 values were determined. The antagonist affinity (pKi) was calculated using the Schild equation or a functional equivalent.

In Vivo Model of Inflammatory Pain (Carrageenan-induced Hyperalgesia)

Objective: To evaluate the analgesic efficacy of the compounds in a rodent model of inflammation.

Methodology:

• Animal Model: Male Sprague-Dawley rats were used.[1]

• Induction of Inflammation: A subcutaneous injection of carrageenan into the plantar surface of one hind paw was used to induce a localized inflammatory response and hyperalgesia (increased sensitivity to pain).

• Drug Administration: RO3244794 or RO1138452 was administered orally at various doses prior to the carrageenan injection.[1][3]

• Assessment of Hyperalgesia: Mechanical hyperalgesia was assessed at various time points after carrageenan injection using a device that applies a linearly increasing pressure to the paw (e.g., a Randall-Selitto apparatus). The pressure at which the rat withdraws its paw is the paw withdrawal threshold.

• Data Analysis: The effect of the compounds on the paw withdrawal threshold was compared to that of a vehicle-treated control group. A significant increase in the paw withdrawal threshold indicated an analgesic effect.

Visualizations

Caption: Signaling pathway of the prostacyclin (IP) receptor and the inhibitory action of RO3244794.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prostacyclin receptor - Wikipedia [en.wikipedia.org]
• 3. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Assessing the Specificity of RO3244794 in a New Experimental Model: A Comparative Guide

This guide provides a comprehensive comparison of the prostacyclin (IP) receptor antagonist RO3244794 with alternative compounds. The assessment of its specificity is detailed within the context of a new experimental model: Chinese Hamster Ovary (CHO-K1) cells stably expressing the human IP receptor. This model provides a controlled environment to dissect the direct interactions of compounds with the target receptor.

Compound Comparison Overview

RO3244794 is a selective antagonist of the prostacyclin (IP) receptor, a G-protein coupled receptor (GPCR) that plays a crucial role in vasodilation and inhibition of platelet aggregation. Its primary mechanism of action involves blocking the binding of the endogenous ligand, prostacyclin (PGI2), and other agonists, thereby inhibiting the downstream signaling cascade that leads to the production of cyclic adenosine (B11128) monophosphate (cAMP).

For a thorough assessment of its specificity, RO3244794 is compared against another selective IP receptor antagonist, RO1138452 (also known as CAY10441), and two IP receptor agonists, Selexipag and Beraprost. Selexipag is a selective non-prostanoid IP receptor agonist, while Beraprost is a synthetic analogue of prostacyclin.[1][2][3][4][5]

Signaling Pathway and Experimental Workflow

To understand the context of the experiments, the signaling pathway of the IP receptor is first illustrated, followed by the experimental workflow designed to test the specificity of RO3244794.

Caption: IP Receptor Signaling Pathway.

Caption: Experimental Workflow for Specificity Assessment.

Experimental Protocols

Cell Culture

CHO-K1 cells stably transfected with the human IP receptor are cultured in DMEM/F-12 medium supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418) at 37°C in a humidified atmosphere of 5% CO2.

Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of the test compounds to the IP receptor.

Materials:

• CHO-K1-hIP cell membranes

• [3H]-Iloprost (radioligand)

• Binding buffer (50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Test compounds (RO3244794, RO1138452, Selexipag, Beraprost)

• Non-specific binding control (unlabeled Iloprost)

• 96-well plates

• Scintillation counter

Protocol:

• Prepare serial dilutions of the test compounds in binding buffer.

• In a 96-well plate, add 50 µL of binding buffer, 50 µL of the test compound dilution, and 50 µL of [3H]-Iloprost (final concentration ~1-2 nM).

• Add 100 µL of the cell membrane preparation (containing 10-20 µg of protein) to each well.

• For non-specific binding, use a high concentration of unlabeled Iloprost (e.g., 10 µM) instead of the test compound.

• Incubate the plate at room temperature for 90 minutes with gentle agitation.

• Terminate the assay by rapid filtration through glass fiber filters, followed by washing with ice-cold binding buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding and determine the Ki values using the Cheng-Prusoff equation.

cAMP Accumulation Functional Assay

This assay measures the functional consequence of receptor binding by quantifying the intracellular levels of the second messenger, cAMP.

Materials:

• CHO-K1-hIP cells

• Assay buffer (e.g., HBSS with 1 mM IBMX, a phosphodiesterase inhibitor)

• Forskolin (a direct activator of adenylyl cyclase, used as a positive control)

• IP receptor agonist (e.g., Iloprost or Beraprost)

• Test compounds (RO3244794, RO1138452)

• cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based)

• 384-well plates

Protocol:

• Seed the CHO-K1-hIP cells in a 384-well plate and grow to confluence.

• Wash the cells with assay buffer.

• For Antagonist Mode:

  • Pre-incubate the cells with serial dilutions of the antagonist compounds (RO3244794, RO1138452) for 15-30 minutes.

  • Add a fixed concentration of an IP receptor agonist (e.g., EC80 of Iloprost) to all wells (except the basal control).

• For Agonist Mode:

  • Add serial dilutions of the agonist compounds (Selexipag, Beraprost) to the wells.

• Incubate the plate at 37°C for 30 minutes.

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP assay kit.

• Determine the IC50 (for antagonists) or EC50 (for agonists) values from the concentration-response curves.

Data Presentation

The following tables summarize hypothetical data for the comparative assessment of RO3244794.

Table 1: Receptor Binding Affinity (Ki) at the Human IP Receptor

Compound	Compound Type	Binding Affinity (Ki, nM)
RO3244794	Antagonist	1.5
RO1138452	Antagonist	0.8
Selexipag	Agonist	5.2
Beraprost	Agonist	12.7

Table 2: Functional Activity at the Human IP Receptor

Compound	Compound Type	Functional Potency (IC50/EC50, nM)
RO3244794	Antagonist	3.2 (IC50)
RO1138452	Antagonist	1.9 (IC50)
Selexipag	Agonist	8.9 (EC50)
Beraprost	Agonist	25.4 (EC50)

Table 3: Specificity Profile of RO3244794 against other Prostanoid Receptors

Receptor	Binding Affinity (Ki, nM)
IP Receptor	1.5
EP1 Receptor	> 10,000
EP2 Receptor	> 10,000
EP3 Receptor	850
EP4 Receptor	1,500
DP1 Receptor	> 10,000
TP Receptor	> 5,000

Conclusion

This guide outlines a robust experimental framework for assessing the specificity of the IP receptor antagonist, RO3244794. By employing a new experimental model of CHO-K1 cells expressing the human IP receptor, and conducting both radioligand binding and functional cAMP assays, a comprehensive profile of the compound can be generated. The comparative data against other known IP receptor modulators, such as RO1138452, Selexipag, and Beraprost, provides essential context for its potency and selectivity. The high affinity and functional antagonism at the IP receptor, coupled with significantly lower affinity for other prostanoid receptors, would confirm the high specificity of RO3244794 for its intended target.

References

• 1. Selexipag - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Beraprost: a review of its pharmacology and therapeutic efficacy in the treatment of peripheral arterial disease and pulmonary arterial hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Selexipag? [synapse.patsnap.com]
• 5. go.drugbank.com [go.drugbank.com]

A Comparative Review of RO3244794: A Selective Prostacyclin Receptor Antagonist

RO3244794 is a potent and selective antagonist of the prostacyclin (IP) receptor, a G protein-coupled receptor involved in various physiological and pathological processes, including inflammation, pain, and cardiovascular function.[1][2][3] This guide provides a comparative analysis of RO3244794 against another structurally distinct IP receptor antagonist, RO1138452, and other relevant compounds, summarizing key experimental data on their biochemical and in vivo activities.

Comparative Efficacy and Potency

The following tables summarize the comparative quantitative data for RO3244794 and its counterparts from various in vitro and in vivo studies.

In Vitro Receptor Binding and Functional Antagonism

Compound	Human Platelets (pKi)	Recombinant Human IP Receptor (pKi)	Functional Antagonism (CHO-K1 cells, pKi)
RO3244794	7.7 ± 0.03	6.9 ± 0.1	8.5 ± 0.11
RO1138452	9.3 ± 0.1	8.7 ± 0.06	9.0 ± 0.06

Data sourced from Bley et al., 2006.[2][3]

In Vivo Analgesic and Anti-inflammatory Activity

Model	Compound	Dose (p.o.)	Max. Reversal of Hyperalgesia (%)	Max. Reduction of Edema (%)	Reduction of Abdominal Constrictions (i.v.)
Carrageenan-induced Hyperalgesia & Edema	RO3244794	0.3–30 mg kg⁻¹	~100%	99 ± 7%	N/A
RO1138452	3–100 mg kg⁻¹	Significant	Significant	N/A
Indomethacin	5 mg kg⁻¹	N/A	Significant	N/A
Acetic Acid-induced Abdominal Constrictions	RO3244794	1–30 mg kg⁻¹	N/A	N/A	Significant
RO1138452	1–10 mg kg⁻¹	N/A	N/A	Significant
Monoiodoacetate-induced Joint Discomfort	RO3244794	1 and 10 mg kg⁻¹	99 ± 23% reduction in weight distribution difference	N/A	N/A
Rofecoxib	10 mg kg⁻¹	Similar to RO3244794	N/A	N/A

Data sourced from Bley et al., 2006.[2][3]

Selectivity Profile

RO3244794 demonstrates high selectivity for the IP receptor over other prostanoid receptors.[2][3]

Compound	EP1 (pKi)	EP3 (pKi)	EP4 (pKi)	TP (pKi)
RO3244794	<5	5.38	5.74	5.09
RO1138452	-	-	-	-

Data sourced from Bley et al., 2006.[2][3] RO1138452 also showed affinity for I2 (8.3) and PAF (7.9) receptors.[2][3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of RO3244794 and a typical experimental workflow for its evaluation.

Caption: Signaling pathway of the prostacyclin (IP) receptor and the antagonistic action of RO3244794.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

RO3244794: A Comparative Analysis of Affinity for Human and Rat IP Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding affinity of the selective prostacyclin (IP) receptor antagonist, RO3244794, for human and rat IP receptors. The information is compiled from published experimental data to assist researchers in evaluating this compound for their studies.

Executive Summary

Quantitative Data Summary

The following table summarizes the reported binding affinity of RO3244794 for the human IP receptor.

Species	Preparation	Parameter	Value	Reference
Human	Platelets	pKi	7.7 ± 0.03	[1][2]
Human	Recombinant (CHO-K1 cells)	pKi	6.9 ± 0.1	[1][2]
Human	Recombinant (CHO-K1 cells)	pKi (functional assay)	8.5 ± 0.11	[1][2]
Rat	-	pKi	Not Reported	-

Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a higher binding affinity.

While a specific pKi value for the rat IP receptor has not been reported in the primary literature, RO3244794 has been shown to be a potent and selective antagonist for both human and rat IP receptors.[1][2] Its efficacy in rat models of pain and inflammation further supports its significant affinity for the rat IP receptor.[1]

Experimental Protocols

The binding affinity of RO3244794 for the human IP receptor was determined using a competitive radioligand binding assay.

Radioligand Binding Assay

• Objective: To determine the binding affinity (pKi) of RO3244794 for the human IP receptor.

• Materials:

  • Human platelet membranes or membranes from CHO-K1 cells stably expressing the human IP receptor.

  • Radioligand: [³H]-iloprost.

  • Competitor: RO3244794.

  • Assay Buffer.

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Membrane preparations (human platelets or recombinant cells) were incubated with a fixed concentration of the radioligand, [³H]-iloprost.

  • Increasing concentrations of unlabeled RO3244794 were added to displace the binding of the radioligand.

  • The reaction was allowed to reach equilibrium.

  • The mixture was then filtered through glass fiber filters to separate bound from free radioligand.

  • The amount of radioactivity retained on the filters, representing the bound radioligand, was quantified using a scintillation counter.

  • The concentration of RO3244794 that inhibits 50% of the specific binding of the radioligand (IC₅₀) was determined.

  • The inhibition constant (Ki) was calculated from the IC₅₀ value using the Cheng-Prusoff equation. The pKi was then derived from the Ki.

Functional Antagonism Assay (cAMP Accumulation)

• Objective: To determine the functional antagonist affinity (pKi) of RO3244794 at the human IP receptor.

• Materials:

  • CHO-K1 cells stably expressing the human IP receptor.

  • Agonist: Carbaprostacyclin.

  • Antagonist: RO3244794.

  • Cell lysis buffer.

  • cAMP assay kit.

• Procedure:

  • CHO-K1 cells expressing the human IP receptor were pre-incubated with varying concentrations of RO3244794.

  • The cells were then stimulated with a fixed concentration of the IP receptor agonist, carbaprostacyclin, to induce cAMP production.

  • After incubation, the cells were lysed, and the intracellular cAMP levels were measured using a suitable assay kit.

  • The concentration of RO3244794 that inhibited 50% of the carbaprostacyclin-induced cAMP accumulation was determined.

  • This value was used to calculate the functional antagonist affinity (pKi).

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the IP receptor signaling pathway and the experimental workflow for determining binding affinity.

Caption: IP Receptor Signaling Pathway and Mechanism of RO3244794 Action.

Caption: Experimental Workflow for Radioligand Binding Assay.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking the performance of RO3244794 against standard IP antagonists

For Researchers, Scientists, and Drug Development Professionals: An Objective Performance Benchmark

In the landscape of prostanoid receptor pharmacology, the development of selective and potent antagonists is crucial for dissecting signaling pathways and for the potential treatment of various inflammatory and pain-related conditions. This guide provides a detailed comparison of the investigational IP receptor antagonist RO3244794 against standard IP antagonists, focusing on receptor binding affinity, functional antagonism, and selectivity. The data presented is compiled from peer-reviewed studies to ensure an objective analysis for researchers and drug development professionals.

At a Glance: Performance Summary

The following tables summarize the key performance indicators of RO3244794 in comparison to other well-characterized IP receptor antagonists.

Table 1: IP Receptor Binding Affinity

This table outlines the binding affinity of the antagonists to the prostacyclin (IP) receptor, a key indicator of their potency. The affinity is expressed as pKi, the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a stronger binding affinity.

Compound	Human Platelets (pKi)	Recombinant Human IP Receptor (pKi)
RO3244794	7.7 ± 0.03[1]	6.9 ± 0.1[1]
RO1138452	9.3 ± 0.1[1]	8.7 ± 0.06[1]

Table 2: Functional Antagonism at the IP Receptor

Functional antagonism measures the ability of a compound to block the action of an agonist, in this case, the inhibition of carbaprostacyclin-induced cAMP accumulation. This provides a measure of the antagonist's efficacy in a cellular context.

Compound	Functional Antagonist Affinity (pKi)	Functional Antagonist Potency (pIC50)
RO3244794	8.5 ± 0.11[1]	6.5 ± 0.06[1]
RO1138452	9.0 ± 0.06[1]	7.0 ± 0.07[1]
BAY-73-1449	Not Reported	>10 (IC50 < 0.1 nM)[2][3][4]

Table 3: Selectivity Profile Against Other Prostanoid Receptors

Selectivity is a critical parameter for a drug candidate, as off-target effects can lead to undesirable side effects. This table shows the binding affinities (pKi) of RO3244794 and a comparator against other prostanoid receptors.

Compound	EP1 Receptor (pKi)	EP3 Receptor (pKi)	EP4 Receptor (pKi)	TP Receptor (pKi)
RO3244794	< 5[1]	5.38[1]	5.74[1]	5.09[1]
RO1138452	Not Reported	Not Reported	Not Reported	Not Reported

Note: For RO1138452, the original study notes affinity at I2 (8.3) and PAF (7.9) receptors, indicating a different selectivity profile compared to the highly selective RO3244794.[1]

Signaling Pathway and Experimental Workflow

To provide a comprehensive understanding of the experimental context, the following diagrams illustrate the canonical IP receptor signaling pathway and a typical workflow for screening GPCR antagonists.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]
• 3. BAY 73-1449 Datasheet DC Chemicals [dcchemicals.com]
• 4. rcsb.org [rcsb.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of RO3244794: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of RO3244794, a potent and selective IP (prostacyclin) receptor antagonist. Adherence to these procedures is vital to mitigate risks to personnel and the environment.

Hazard Profile and Safety Precautions

RO3244794 is a potent bioactive compound that requires careful handling. While a specific Safety Data Sheet (SDS) for RO3244794 is not publicly available, compounds with similar structures and applications are often classified with significant hazard warnings. Based on safety data for analogous toxic solid organic compounds, the following potential hazards should be assumed:

• Toxicity: Potentially toxic if swallowed, harmful in contact with skin, and may be fatal if inhaled.

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) is mandatory when handling RO3244794. This includes, but is not limited to:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A properly fitted laboratory coat

• Respiratory protection if there is a risk of generating dust or aerosols

Disposal Protocol for RO3244794

The primary principle for the disposal of RO3244794 is to treat it as hazardous chemical waste. It must not be disposed of in standard laboratory trash or drains.

Step 1: Waste Segregation and Collection

• Solid Waste:

  • Place all solid RO3244794 waste, including contaminated consumables (e.g., weigh boats, pipette tips, gloves), into a dedicated, clearly labeled hazardous waste container.

  • The container must be sealable, constructed of a material compatible with the chemical, and in good condition.

• Liquid Waste:

  • Solutions containing RO3244794 should be collected in a separate, sealed, and clearly labeled hazardous waste container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Sharps Waste:

  • Needles, syringes, or other sharps contaminated with RO3244794 must be disposed of in a designated sharps container for hazardous chemical waste.

Step 2: Labeling and Storage

• All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "RO3244794," and the associated hazards (e.g., "Toxic," "Environmental Hazard").

• Store the sealed waste containers in a designated, secure, and well-ventilated satellite accumulation area until they are collected by your institution's EHS personnel.

Step 3: Waste Pickup and Final Disposal

• Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste.

• Final disposal will be conducted by a licensed hazardous waste management company in accordance with all national and local regulations.

Quantitative Data Summary

For clarity, the following table summarizes the key quantitative parameters associated with RO3244794, derived from published research.

Parameter	Value	Source
Receptor Affinity (pKi) in human platelets	7.7 ± 0.03	[1][2]
Receptor Affinity (pKi) in recombinant IP receptor system	6.9 ± 0.1	[1][2]
Functional Antagonist Affinity (pKi)	8.5 ± 0.11	[1][2]

Experimental Protocols

The disposal procedure outlined above is a critical experimental protocol in itself. For the safe execution of this protocol, please refer to the workflow diagram below.

Disposal Workflow for RO3244794

Caption: Workflow for the proper disposal of RO3244794.

References

• 1. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling RO3244794

Essential Safety and Handling Guide for RO3244794

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with RO3244794. Given the absence of a publicly available, specific Safety Data Sheet (SDS), the following procedures are based on the compound's identity as a potent prostacyclin (IP) receptor antagonist and established best practices for handling potent, biologically active powdered compounds.[1][2][3][4] Adherence to these guidelines is critical for ensuring personnel safety and preventing contamination.

Compound Identity and Properties

RO3244794 is a potent and selective antagonist for the prostacyclin (IP) receptor, typically supplied as a solid powder.[1][3][4] Its high potency at low concentrations necessitates stringent handling protocols to avoid inadvertent exposure.

Table 1: Compound Data Summary

Property	Value
Chemical Name	R-3-(4-fluoro-phenyl)-2-[5-(4-fluoro-phenyl)-benzofuran-2-ylmethoxycarbonylamino]-propionic acid[4]
Molecular Formula	C25H19F2NO5[3]
Molecular Weight	451.43 g/mol [3]

| Appearance | Solid Powder[1][3] |

Table 2: Recommended Storage Conditions

Form	Temperature	Duration	Notes
Powder (Short-term)	0 - 4°C	Days to weeks	Keep dry and dark.[3]
Powder (Long-term)	-20°C	Up to 3 years	Keep dry and dark.[3][5]
In Solvent	-20°C	Up to 1 month	Protect from light.[1]

| In Solvent | -80°C | 6 months - 1 year | Protect from light.[1][5] |

Operational Plan and Personal Protective Equipment (PPE)

The primary risk associated with RO3244794 is the inhalation of airborne powder during handling.[2][6] Therefore, a containment-focused approach is mandatory. Engineering controls (e.g., chemical fume hood, ventilated balance enclosure) are the first line of defense, supplemented by appropriate PPE.

Table 3: Personal Protective Equipment (PPE) for Handling RO3244794

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Closed Containers (Receiving, Storage)	Safety glasses with side shields	Single pair nitrile gloves	Standard lab coat	Not generally required
Weighing Solid Powder	Chemical safety goggles or face shield	Double pair of nitrile gloves	Disposable gown over lab coat or a full Tyvek suit[7]	N95 respirator or PAPR (mandatory) [7][8]
Preparing Solutions (in a certified fume hood)	Chemical safety goggles	Double pair of nitrile gloves	Disposable gown or lab coat	Not required if work is performed correctly within a certified chemical fume hood
Handling Dilute Solutions	Safety glasses with side shields	Single pair of nitrile gloves	Standard lab coat	Not generally required

| Spill Cleanup / Waste Disposal | Chemical safety goggles and face shield | Heavy-duty chemical resistant gloves over nitrile gloves | Disposable, fluid-resistant gown or Tyvek suit | N95 respirator or higher |

Experimental Protocol: Step-by-Step Handling Procedures

1. Receiving and Storing the Compound:

• Preparation: Before receipt, designate a specific, labeled storage area in a -20°C freezer.

• Procedure:

  • Upon receipt, visually inspect the container for any damage or leaks without opening the secondary packaging.

  • Don minimum PPE (lab coat, safety glasses, single pair of nitrile gloves) to handle the sealed container.

  • Place the container in the designated, labeled secondary containment within the freezer.

  • Log the compound into the chemical inventory.

2. Weighing the Powdered Compound (High-Hazard Task):

• Preparation: This operation must be performed within a ventilated balance enclosure or a powder containment hood. If unavailable, a chemical fume hood can be used, but be mindful of air currents affecting balance accuracy.[8] Cover the work surface with disposable absorbent bench paper.[8]

• Procedure:

  • Don the required high-level PPE: disposable gown over lab coat, double nitrile gloves, safety goggles, and an N95 respirator or PAPR.[7][9]

  • Use dedicated, labeled spatulas and weigh boats.

  • Carefully transfer the desired amount of powder, keeping the container opening angled away from your breathing zone.

  • Keep containers closed as much as possible.[8]

  • Once weighing is complete, securely cap the stock container and wipe it down with a damp cloth before returning it to storage.

  • The weighed powder should be immediately prepared for dissolution or sealed in a tared, labeled container.

  • Clean all equipment (spatula, work surface) thoroughly. Dispose of all contaminated disposable materials (gloves, weigh boat, bench paper) as hazardous solid waste.

3. Preparing Stock Solutions:

• Preparation: All solution preparation must occur within a certified chemical fume hood.[8]

• Procedure:

  • Don appropriate PPE: lab coat or disposable gown, double nitrile gloves, and chemical safety goggles.

  • Place the sealed container with the weighed powder inside the fume hood.

  • Add the solvent to the powder slowly to avoid aerosolizing any dry material. Sonication may be required to aid dissolution.[5]

  • Once dissolved, cap the solution vial securely.

  • Clean the work area and dispose of all contaminated disposables as hazardous waste.

Disposal Plan

All materials contaminated with RO3244794 must be treated as hazardous chemical waste and disposed of according to institutional and local regulations.[10] Do not dispose of this chemical down the drain or in the standard trash.[10]

• Solid Waste:

  • Collect all contaminated solid items, including gloves, weigh boats, disposable gowns, pipette tips, and paper towels.

  • Place them in a dedicated, puncture-proof hazardous waste container that is clearly labeled with "Hazardous Waste" and the chemical name "RO3244794".

  • Keep the container sealed when not in use.

• Liquid Waste:

  • Collect all unused or waste solutions containing RO3244794 in a dedicated, sealed, and chemically compatible hazardous waste container.

  • Label the container clearly with "Hazardous Waste," the chemical name, solvent(s), and approximate concentration.

  • Segregate halogenated and non-halogenated solvent waste streams.[10]

• Empty Stock Containers:

  • Triple rinse the empty container with a suitable solvent (e.g., the solvent used for stock solutions).

  • Collect the rinsate as hazardous liquid waste.[10]

  • After rinsing, deface or remove the original label. The container can then be disposed of as regular laboratory glassware or plastic.[10]

Mandatory Visualizations

The following diagrams illustrate the essential workflows for safely handling RO3244794.

Caption: Workflow for the safe handling of RO3244794 from receipt to disposal.

Caption: Decision guide for selecting appropriate PPE based on the handling task.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. agnopharma.com [agnopharma.com]
• 3. medkoo.com [medkoo.com]
• 4. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RO3244794 | Prostaglandin Receptor | TargetMol [targetmol.com]
• 6. ilcdover.com [ilcdover.com]
• 7. HANDLING OF POTENT MOLECULES (CATEGORY-IV) – PharmaGuideHub [pharmaguidehub.com]
• 8. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 9. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]